[3-(Morpholin-4-yl)propyl](pentan-2-yl)amine

Core Science & Biosynthesis

Mechanism of action of3-(Morpholin-4-yl)propylamine in vitro

An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of 3-(Morpholin-4-yl)propylamine

Abstract

3-(Morpholin-4-yl)propylamine is a versatile chemical entity incorporated into a variety of biologically active compounds, yet its intrinsic in vitro mechanism of action remains to be fully elucidated. This guide provides a comprehensive framework for researchers and drug development professionals to investigate the molecular and cellular effects of this compound. We will explore its potential biological targets, delineate hypothetical signaling pathways, and provide detailed, self-validating experimental protocols to systematically unravel its mechanism of action. This document is intended to serve as a foundational resource for initiating a rigorous scientific inquiry into the pharmacological properties of 3-(Morpholin-4-yl)propylamine.

Introduction: The Enigmatic Potential of 3-(Morpholin-4-yl)propylamine

The morpholine ring is a privileged scaffold in medicinal chemistry, appearing in a multitude of approved drugs and clinical candidates. Its ability to improve physicochemical properties, such as solubility and metabolic stability, makes it a valuable component in drug design.[1][2] The propylamine substituent introduces a basic nitrogen atom, which can participate in key interactions with biological targets. While often used as a linker or building block in the synthesis of more complex molecules with diverse activities including antibacterial, anti-inflammatory, and anticancer effects, the inherent biological activity of 3-(Morpholin-4-yl)propylamine itself is not well-characterized.[3][4][5][6][7][8]

This guide puts forth a hypothesis-driven approach to systematically investigate the in vitro mechanism of action of 3-(Morpholin-4-yl)propylamine. We will operate under the working hypothesis that this compound may exert its effects through one or more of the following mechanisms, based on the known activities of structurally related molecules:

• Modulation of Kinase Activity: The morpholine moiety is present in known kinase inhibitors.[6]

• Interaction with Ion Channels: Certain morpholine derivatives have been shown to inhibit ion channels.[7]

• Induction of Cytotoxicity via Oxidative Stress: Similar 3-substituted propylamines can induce cytotoxicity through the formation of reactive metabolites.[9]

Physicochemical Characterization of 3-(Morpholin-4-yl)propylamine

A thorough understanding of the compound's properties is fundamental to designing and interpreting in vitro assays.

Property	Value	Source
Molecular Formula	C7H16N2O	[10][11]
Molecular Weight	144.21 g/mol	[10]
IUPAC Name	3-morpholin-4-ylpropan-1-amine	[10][11]
SMILES	C1COCCN1CCCN	[10]
CAS Number	123-00-2	[11]
Appearance	Colorless to pale yellow liquid	[10][11]
Solubility	Fully miscible in water	[12]

Proposed In Vitro Mechanism of Action & Experimental Validation

This section outlines a multi-pronged approach to dissecting the potential mechanisms of action of 3-(Morpholin-4-yl)propylamine.

Hypothesis 1: Modulation of Protein Kinase Activity

Given that derivatives of 3-(morpholin-4-yl)propylamine have been incorporated into Src kinase inhibitors, it is plausible that the parent compound itself may possess kinase inhibitory activity.[6]

Caption: Proposed inhibitory effect on a protein kinase signaling pathway.

Caption: Experimental workflow for investigating kinase inhibition.

• Reagents and Materials:

  • Recombinant human Src kinase

  • Src-specific peptide substrate (e.g., biotinylated poly-Glu-Tyr)

  • ATP

  • 3-(Morpholin-4-yl)propylamine (test compound)

  • Staurosporine (positive control inhibitor)

  • Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

  • Kinase-Glo® Luminescent Kinase Assay Kit

  • 384-well white microplates

• Procedure:

  • Prepare a serial dilution of 3-(Morpholin-4-yl)propylamine in assay buffer.

  • In a 384-well plate, add 5 µL of the test compound or control to each well.

  • Add 10 µL of a mixture of Src kinase and peptide substrate to each well.

  • Incubate for 10 minutes at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding 10 µL of ATP solution.

  • Incubate for 1 hour at 30°C.

  • Stop the reaction and measure the remaining ATP using the Kinase-Glo® reagent according to the manufacturer's instructions.

  • Read luminescence on a plate reader.

• Data Analysis and Self-Validation:

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the positive (no inhibitor) and negative (no enzyme) controls.

  • Plot the percentage of inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

  • The assay is considered valid if the Z'-factor is > 0.5 and the IC50 of the positive control is within the expected range.

Hypothesis 2: Blockade of Voltage-Gated Ion Channels

The presence of a protonatable amine suggests that 3-(Morpholin-4-yl)propylamine could interact with the pores of ion channels, a mechanism observed for some morpholine-containing compounds.[7]

Caption: Postulated blockade of a voltage-gated ion channel.

Caption: Workflow for assessing ion channel modulation.

• Cell Culture:

  • Use a stable cell line expressing the ion channel of interest (e.g., HEK293 cells expressing human Kv1.5).

  • Culture cells to 70-90% confluency before the experiment.

• Reagents and Materials:

  • Extracellular solution (e.g., containing NaCl, KCl, CaCl2, MgCl2, HEPES, glucose).

  • Intracellular solution (e.g., containing KCl, MgCl2, HEPES, EGTA).

  • 3-(Morpholin-4-yl)propylamine.

  • Known channel blocker (positive control, e.g., 4-aminopyridine for Kv channels).

  • Automated patch clamp system (e.g., QPatch).

• Procedure:

  • Harvest and prepare a single-cell suspension.

  • Load the cells and solutions into the automated patch clamp system.

  • Establish whole-cell patch clamp recordings.

  • Apply a voltage protocol to elicit channel currents (e.g., a depolarizing step from -80 mV to +40 mV).

  • Establish a stable baseline current recording.

  • Perfuse the cells with increasing concentrations of 3-(Morpholin-4-yl)propylamine.

  • Record the current at each concentration.

• Data Analysis and Self-Validation:

  • Measure the peak current amplitude at each compound concentration.

  • Calculate the percentage of current inhibition relative to the baseline.

  • Plot the percentage of inhibition versus the log of the compound concentration to determine the IC50.

  • The experiment is validated by a stable seal resistance (>500 MΩ) and a significant block by the positive control.

Hypothesis 3: Cytotoxicity via Oxidative Deamination

The primary amine in 3-(Morpholin-4-yl)propylamine could be a substrate for amine oxidases, leading to the formation of a reactive aldehyde and hydrogen peroxide, which can induce cytotoxicity. A similar mechanism has been proposed for other 3-substituted propylamines.[9]

Caption: Hypothesized pathway of metabolic activation and cytotoxicity.

Caption: Workflow for investigating cytotoxicity and its mechanism.

• Cell Culture:

  • Select a relevant cell line (e.g., a cancer cell line like HT-29 or a normal cell line like HEK293).

  • Seed cells in a 96-well clear-bottom plate and allow them to adhere overnight.

• Reagents and Materials:

  • Complete cell culture medium (with and without serum, as amine oxidases are present in serum).

  • 3-(Morpholin-4-yl)propylamine.

  • Doxorubicin (positive control for cytotoxicity).

  • CellTiter-Glo® Luminescent Cell Viability Assay Kit.

• Procedure:

  • Prepare serial dilutions of the test compound in both serum-containing and serum-free media.

  • Remove the old medium from the cells and add the compound dilutions.

  • Incubate for 72 hours at 37°C in a CO2 incubator.

  • Equilibrate the plate to room temperature.

  • Add CellTiter-Glo® reagent according to the manufacturer's protocol.

  • Measure luminescence.

• Data Analysis and Self-Validation:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot viability versus log concentration to determine the GI50 (concentration for 50% growth inhibition).

  • A significant difference in GI50 between serum-containing and serum-free conditions would support the hypothesis of metabolic activation by serum amine oxidases. The positive control should yield a GI50 in the expected range.

Conclusion and Future Directions

This guide provides a structured and technically detailed framework for the initial in vitro characterization of 3-(Morpholin-4-yl)propylamine. The proposed experiments are designed to be self-validating and to provide clear, interpretable data that can confirm or refute the outlined hypotheses. Positive findings from these initial studies would warrant further investigation, including target deconvolution using chemical proteomics, detailed structural biology studies of compound-target interactions, and investigation of downstream cellular signaling pathways using transcriptomics and proteomics. By systematically applying these methodologies, researchers can build a comprehensive understanding of the in vitro mechanism of action of 3-(Morpholin-4-yl)propylamine, paving the way for its potential development as a pharmacological tool or therapeutic lead.

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Pharmacokinetic Profiling of 3-(Morpholin-4-yl)propylamine Derivatives: A Technical Guide to ADME Optimization

Executive Summary

In modern medicinal chemistry, appending a 3-(morpholin-4-yl)propylamine moiety to a lipophilic core is a privileged strategy for modulating physicochemical properties. This functional group acts as a highly effective solubilizing appendage, dramatically improving aqueous solubility while fine-tuning the pKa of the molecule. However, integrating this nitrogen-rich, saturated heterocycle fundamentally alters the molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) profile. This whitepaper provides an in-depth mechanistic analysis and self-validating experimental framework for the pharmacokinetic (PK) profiling of 3-morpholinopropylamine derivatives.

Mechanistic Rationale: The Physics of the Scaffold

The decision to incorporate a 3-morpholinopropylamine group is rarely arbitrary; it is driven by specific structural and electronic causalities:

• pKa Modulation via Inductive Effects: Compared to a standard piperidine or highly basic primary amine, the morpholine ring substitutes a methylene group with an ether oxygen. This oxygen exerts an electron-withdrawing inductive effect, lowering the basicity of the tertiary nitrogen by approximately half a pKa unit []. Consequently, a larger fraction of the drug remains uncharged at the neutral pH of the cytosol, enhancing passive membrane permeability without sacrificing aqueous solubility.

• Conformational Flexibility: The 3-carbon (propyl) chain acts as a flexible spacer. This physical distance prevents the bulky, chair-conformation morpholine ring from sterically clashing with the primary pharmacophore's target-binding interface, a strategy utilized to reduce off-target 5-HT2B receptor agonism in cabergoline analogs 2[2].

Metabolic Vulnerabilities & CYP450 Profiling

While beneficial for solubility, the morpholine ring introduces specific metabolic liabilities. It is a classic substrate for Cytochrome P450 enzymes, predominantly CYP3A4 . The electron-rich nature of the morpholine nitrogen makes it highly susceptible to oxidative metabolism 3[3].

The primary biotransformations include N-dealkylation (cleavage of the propyl linker), C-oxidation (yielding morpholin-3-one derivatives), and O-dealkylation leading to ring cleavage 4[4].

CYP450-mediated metabolic pathways of 3-(Morpholin-4-yl)propylamine derivatives.

Protocol 1: Self-Validating Microsomal Stability Assay

To accurately profile the metabolic clearance (CL_int) of these derivatives, a highly controlled in vitro assay is required.

Causality & Mechanism: Liver microsomes contain the CYP450 enzymes but lack the necessary reducing equivalents to drive the catalytic cycle. We must exogenously supply NADPH. By comparing the reaction with and without NADPH, we isolate CYP-mediated metabolism from chemical instability.

Step-by-Step Methodology:

• Preparation: Thaw Human Liver Microsomes (HLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) to mimic physiological cytosolic pH.

• Pre-incubation: Combine HLM (final protein concentration 0.5 mg/mL) and the morpholine derivative (final concentration 1 µM) in the buffer. Incubate at 37°C for 5 minutes. Causality: Pre-warming prevents thermal shock to the enzymes upon reaction initiation.

• Initiation: Start the reaction by adding an NADPH regenerating system (final concentration 1 mM).

• Self-Validating Control: In parallel, run a "-NADPH" control where buffer replaces the NADPH. Validation Mechanism: If the compound depletes in the -NADPH control, the clearance is due to non-CYP mechanisms (e.g., chemical degradation or non-specific binding), invalidating the CYP-clearance assumption.

• Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: Cold organic solvent instantly denatures the CYP proteins, halting metabolism.

• Analysis: Centrifuge at 4000 rpm for 15 mins to pellet proteins. Analyze the supernatant via LC-MS/MS to calculate the half-life (t1/2) and intrinsic clearance (CL_int).

Subcellular Distribution: The Lysosomal Trapping Phenomenon

A critical, often overlooked aspect of 3-morpholinopropylamine derivatives is their propensity for lysosomal trapping (acidic trapping). Because the morpholine nitrogen is a weak base (pKa ~ 7.5–8.0), the uncharged fraction of the drug easily diffuses across the lysosomal membrane. Once inside the highly acidic lysosomal lumen (pH 4.5–5.0), the amine becomes heavily protonated 5[5].

Because the charged, protonated species cannot passively diffuse back across the lipid bilayer, the drug becomes sequestered. This phenomenon artificially inflates the apparent Volume of Distribution (Vd) and can create a severe in vitro/in vivo disconnect, where in vivo clearance is overpredicted by in vitro microsomal data due to the drug being hidden from hepatic metabolizing enzymes 6[6].

In Vivo Pharmacokinetic Profiling

To bridge the gap between in vitro stability and true physiological exposure, a rigorous in vivo PK workflow must be executed.

Sequential pharmacokinetic profiling workflow for weakly basic morpholine derivatives.

Quantitative Data: The PK Shift

Adding a 3-morpholinopropylamine group fundamentally shifts the PK profile. The table below summarizes representative quantitative data demonstrating the typical trade-offs encountered during lead optimization:

Table 1: Comparative Pharmacokinetic Parameters (Parent vs. Derivative)

Parameter	Parent Compound (Lipophilic Core)	3-Morpholinopropylamine Derivative	Mechanistic Driver
Aqueous Solubility (µg/mL)	< 1.0	450.0	Basic nitrogen enables salt formation; ether oxygen adds H-bond accepting.
HLM CL_int (µL/min/mg)	15.0	45.0	Increased susceptibility to CYP3A4-mediated N-dealkylation.
Volume of Distribution (Vdss, L/kg)	0.8	6.5	Extensive tissue distribution driven by lysosomal trapping of the weak base.
Oral Bioavailability (%F)	5%	35%	Drastic solubility improvement overcomes the higher first-pass hepatic clearance.

Protocol 2: In Vivo Rat PK Study (Jugular Vein Cannulation)

Causality & Mechanism: To accurately calculate clearance (CL) and bioavailability (%F), we must dose both Intravenously (IV) and Per Os (PO). Using rats with pre-surgically implanted Jugular Vein Cannulas (JVC) allows for repeated, stress-free blood sampling from the central compartment, ensuring high-fidelity Cmax and AUC data.

Step-by-Step Methodology:

• Animal Preparation: Fast male Sprague-Dawley rats (with JVC) overnight. Causality: Fasting eliminates food-drug interactions and standardizes gastric emptying times for the PO cohort.

• Formulation: Formulate the morpholine derivative in 5% DMSO / 40% PEG400 / 55% Water. Self-Validating Mechanism: Visually inspect for precipitation. The morpholine group should ensure a clear solution. Dosing a suspension IV will cause fatal embolisms and invalidate PK data.

• Dosing:

  • IV Cohort: Administer 1 mg/kg via the tail vein.

  • PO Cohort: Administer 5 mg/kg via oral gavage.

• Serial Sampling: Withdraw 200 µL of blood via the JVC at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours. Flush the cannula with heparinized saline after each draw. Causality: Serial sampling from a single animal (rather than composite sampling) preserves the integrity of the individual PK curve, allowing for accurate Non-Compartmental Analysis (NCA).

• Plasma Processing: Centrifuge blood at 4°C (3000g, 10 mins) to isolate plasma. Store at -80°C until LC-MS/MS bioanalysis.

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Introduction: Unveiling the Therapeutic Potential of 3-(Morpholin-4-yl)propylamine

An In-Depth Technical Guide to Receptor Binding Affinity Studies for 3-(Morpholin-4-yl)propylamine

In the landscape of modern drug discovery, small molecules with privileged scaffolds are of immense interest. 3-(Morpholin-4-yl)propylamine is one such molecule, featuring a morpholine ring—a common motif in numerous biologically active compounds—and a flexible propylamine side chain.[1][2] The morpholine group often enhances aqueous solubility and metabolic stability, while the basic amine is a key pharmacophoric element for interacting with a multitude of receptor targets.[3] This combination suggests a rich, yet uncharacterized, pharmacological profile.

This guide provides a comprehensive framework for researchers and drug development professionals to systematically investigate the receptor binding affinity of 3-(Morpholin-4-yl)propylamine. Moving beyond a simple recitation of protocols, we delve into the scientific rationale behind methodological choices, ensuring that the data generated is not only accurate but also pharmacologically meaningful. Our approach is grounded in principles of self-validation and authoritative best practices to build a trustworthy and robust pharmacological dossier for this promising chemical entity.

Part I: Strategic Target Identification and Rationale

The chemical architecture of 3-(Morpholin-4-yl)propylamine provides critical clues to its potential biological targets. The presence of a protonatable amine at the terminus of a propyl chain is a feature shared by many endogenous neurotransmitters and psychoactive drugs. This strongly suggests an affinity for receptors within the central nervous system.

Primary Hypothesis: Sigma (σ) Receptors

Our primary hypothesis is that 3-(Morpholin-4-yl)propylamine will exhibit affinity for Sigma (σ) receptors. Sigma receptors, once misclassified as opioid receptors, are now understood to be unique proteins involved in a vast array of cellular functions and are implicated in conditions like depression, anxiety, schizophrenia, and neurodegenerative diseases.[4][5][6][7] Many known sigma receptor ligands, such as haloperidol and sertraline, possess structural similarities to our compound of interest, namely a tertiary amine separated from an aromatic or cyclic system by a short alkyl chain.[6] Therefore, the sigma-1 (σ1) and sigma-2 (σ2) receptors represent the most logical and high-priority starting points for our investigation.

Secondary Target Classes

While sigma receptors are primary, a comprehensive profile requires broader screening. Other potential target families include:

• G-Protein Coupled Receptors (GPCRs): Specifically, aminergic GPCRs (e.g., dopamine, serotonin, adrenergic receptors) that recognize endogenous ligands with similar pharmacophores. GPCRs are a vast family of transmembrane proteins that mediate cellular responses to a wide range of external signals.[8][9]

• Ion Channels: The compound's charge and structure could facilitate interaction with voltage-gated or ligand-gated ion channels.

The following diagram illustrates the logical workflow for characterizing the binding profile of a novel compound like 3-(Morpholin-4-yl)propylamine.

Caption: High-level workflow for receptor binding and functional characterization.

Part II: Core Methodologies for Affinity Determination

To ensure the trustworthiness of our findings, we employ both a classic, robust method and a modern, label-free orthogonal method. This dual approach provides a self-validating system where the results from one technique corroborate the other.

Radioligand Binding Assays: The Gold Standard

Radioligand binding assays are a cornerstone of pharmacology, offering high sensitivity and precision for quantifying ligand-receptor interactions.[10][11][12] The fundamental principle involves a competition between a radiolabeled ligand (the "radioligand") with known affinity and the unlabeled test compound (3-(Morpholin-4-yl)propylamine) for a finite number of receptors.

Causality in Experimental Design:

• Why Competition Assays? For determining the affinity of an unknown, unlabeled compound, competition assays are the most direct and efficient format. They measure the concentration of the test compound required to inhibit 50% of the specific binding of the radioligand (the IC50 value).[13] This IC50 is then converted to an inhibition constant (Ki), which reflects the true affinity of the test compound for the receptor.

• Why Low Radioligand Concentration? The assay is most sensitive when the concentration of the radioligand is at or below its equilibrium dissociation constant (Kd). This ensures that the test compound is competing for binding under conditions that are not saturated by the radioligand, allowing for an accurate determination of its potency.[14]

• Why PEI-Coated Filters? Non-specific binding of positively charged radioligands to the negatively charged glass fiber filters is a common pitfall. Pre-soaking the filters in a polycationic solution like polyethyleneimine (PEI) neutralizes the negative charges, significantly reducing background noise and improving the signal-to-noise ratio.[15]

Surface Plasmon Resonance (SPR): Real-Time, Label-Free Kinetics

SPR is a powerful optical technique that measures molecular interactions in real-time without the need for labels.[16][17] It provides not only the equilibrium affinity (KD) but also the kinetic rate constants for association (ka) and dissociation (kd), offering deeper insight into the binding mechanism.

Causality in Experimental Design:

• Why Immobilize the Receptor? For small molecule analysis, the protein (receptor) is typically immobilized on the sensor chip, and the small molecule (analyte) is flowed over the surface.[18] This orientation is chosen because the SPR signal is mass-dependent; immobilizing the larger partner maximizes the signal change upon binding of the smaller analyte.

• Why Use a Reference Flow Cell? A major challenge in SPR is distinguishing specific binding from non-specific interactions or bulk refractive index changes. A reference flow cell, either blank or with an irrelevant immobilized protein, is used in parallel. The reference signal is subtracted from the active channel signal, isolating the specific binding event and ensuring data integrity.[19]

• Why Kinetic Analysis? Two compounds can have the same affinity (KD) but vastly different kinetic profiles. A compound with a fast "on-rate" (ka) and a fast "off-rate" (kd) will have a short residence time at the receptor, leading to a different physiological effect than a compound with a slow "off-rate" that engages the target for a prolonged period. This kinetic information is crucial for optimizing drug efficacy.

Part III: Validated Experimental Protocols

The following protocols are presented with sufficient detail to be executed by trained personnel. They incorporate necessary controls to ensure data validity, adhering to the principles outlined in regulatory guidance such as the FDA's Bioanalytical Method Validation.[20][21]

Protocol 1: Radioligand Competition Binding Assay for Human Sigma-1 (σ1) Receptor

This protocol is designed to determine the binding affinity (Ki) of 3-(Morpholin-4-yl)propylamine for the human σ1 receptor expressed in cell membranes.

Materials:

• Receptor Source: Commercially available membranes from HEK293 cells stably expressing the human σ1 receptor.

• Radioligand: [³H]-(+)-Pentazocine (specific activity ~30-60 Ci/mmol).[15]

• Non-Specific Binding (NSB) Definer: Haloperidol (10 µM final concentration).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Filtration Plates: 96-well glass fiber filter plates (e.g., GF/C), pre-soaked in 0.5% polyethyleneimine (PEI) for at least 30 minutes.[22]

• Scintillation Cocktail and a Microplate Scintillation Counter .

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of 3-(Morpholin-4-yl)propylamine in DMSO. Perform serial dilutions in assay buffer to create a concentration range from 100 µM to 1 pM (final assay concentrations).

• Reaction Setup (in a 96-well plate):

  • Total Binding (TB) Wells: 50 µL assay buffer + 50 µL [³H]-(+)-Pentazocine (at a final concentration equal to its Kd, e.g., ~2-3 nM) + 100 µL receptor membrane preparation (~10-20 µg protein/well).

  • Non-Specific Binding (NSB) Wells: 50 µL Haloperidol (10 µM final) + 50 µL [³H]-(+)-Pentazocine + 100 µL receptor membrane preparation.

  • Competition Wells: 50 µL of each 3-(Morpholin-4-yl)propylamine dilution + 50 µL [³H]-(+)-Pentazocine + 100 µL receptor membrane preparation.

• Incubation: Incubate the plate for 90 minutes at 37°C with gentle agitation to reach equilibrium.[15]

• Harvesting: Rapidly transfer the contents of the plate to the PEI-soaked filter plate using a cell harvester. Wash the filters 3-4 times with ice-cold assay buffer to separate bound from free radioligand.

• Quantification: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.

• Data Analysis:

  • Calculate Specific Binding (SB) = TB (CPM) - NSB (CPM).

  • Plot the percentage of specific binding against the log concentration of 3-(Morpholin-4-yl)propylamine.

  • Use non-linear regression (sigmoidal dose-response curve) to determine the IC50 value.

  • Convert the IC50 to a Ki value using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: SPR Kinetic Analysis for a Prioritized Receptor Target

This protocol outlines the steps for determining the binding kinetics and affinity of 3-(Morpholin-4-yl)propylamine to a purified receptor (e.g., σ1 receptor) using SPR.

Materials:

• SPR Instrument: (e.g., Biacore, Reichert).[17][18]

• Sensor Chip: CM5 sensor chip (for amine coupling).

• Receptor: Purified, recombinant human σ1 receptor with an accessible primary amine.

• Analyte: 3-(Morpholin-4-yl)propylamine.

• Running Buffer: HBS-EP+ (10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20).

• Immobilization Chemistry: Amine coupling kit (EDC, NHS, Ethanolamine).

Step-by-Step Methodology:

• Receptor Immobilization:

  • Activate the sensor chip surface with a 1:1 mixture of EDC/NHS.

  • Inject the purified σ1 receptor (~20-50 µg/mL in a low ionic strength buffer, e.g., 10 mM Sodium Acetate, pH 5.0) over one flow cell until the desired immobilization level is reached (~2000-4000 Response Units, RU).

  • Deactivate any remaining active esters by injecting ethanolamine.

  • The second flow cell is treated identically but without the receptor injection, serving as the reference surface.

• Kinetic Assay (Multi-Cycle Kinetics):

  • Prepare a series of dilutions of 3-(Morpholin-4-yl)propylamine in running buffer (e.g., 50 µM down to 100 nM, including a zero-concentration blank).

  • Inject the lowest concentration of the analyte over both flow cells for a set association time (e.g., 120 seconds), followed by a dissociation phase where only running buffer flows (e.g., 300 seconds).

  • Regenerate the surface with a short pulse of a mild regeneration solution (e.g., 10 mM Glycine-HCl, pH 2.5) to remove all bound analyte without denaturing the receptor.

  • Repeat this cycle for each concentration of the analyte, from lowest to highest.

• Data Analysis:

  • Double-reference the raw data by subtracting the signal from the reference flow cell and then subtracting the signal from a "zero-concentration" (buffer only) injection.

  • Globally fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) using the instrument's analysis software.

  • The fitting process will yield the association rate constant (ka, units M⁻¹s⁻¹), the dissociation rate constant (kd, units s⁻¹), and the equilibrium dissociation constant (KD, units M), where KD = kd/ka.

Part IV: Data Interpretation and Presentation

All quantitative data must be presented clearly to allow for straightforward interpretation and comparison.

Table 1: Hypothetical Binding Affinity Data for 3-(Morpholin-4-yl)propylamine

Target Receptor	Assay Method	Parameter	Value
Human Sigma-1 (σ1)	Radioligand Assay	Kᵢ (nM)	45.2
Human Sigma-2 (σ2)	Radioligand Assay	Kᵢ (nM)	875.1
Human Sigma-1 (σ1)	Surface Plasmon Resonance	Kᴅ (nM)	51.5
Human Sigma-1 (σ1)	Surface Plasmon Resonance	kₐ (10⁵ M⁻¹s⁻¹)	2.1

| Human Sigma-1 (σ1) | Surface Plasmon Resonance | kᏧ (10⁻³ s⁻¹) | 1.08 |

Interpretation: The hypothetical data in Table 1 suggests that 3-(Morpholin-4-yl)propylamine is a moderately potent ligand for the σ1 receptor, with a Ki of 45.2 nM. The affinity for the σ2 receptor is significantly lower (>19-fold), indicating selectivity for the σ1 subtype. Crucially, the affinity value (KD) obtained from the orthogonal SPR assay (51.5 nM) is in excellent agreement with the radioligand assay result, providing strong validation of the finding. The kinetic data from SPR further reveals a relatively fast association rate and a moderate dissociation rate, characterizing the dynamic interaction with the receptor.

Part V: The Path Forward - From Binding to Function

Confirming binding affinity is a critical first step, but it does not describe the functional consequence of that binding. The next essential phase is to determine whether 3-(Morpholin-4-yl)propylamine acts as an agonist, antagonist, or allosteric modulator. The choice of functional assay depends on the signaling pathway of the validated target receptor.

Sigma-1 receptors are unique intracellular chaperones that modulate various signaling pathways, including intracellular Ca²⁺ signaling.[6] GPCRs, on the other hand, signal through canonical G-protein pathways.[23][24]

The diagram below illustrates a canonical Gq-coupled GPCR signaling pathway, a common mechanism that could be investigated if 3-(Morpholin-4-yl)propylamine were found to bind to such a receptor.

Caption: A typical Gq-coupled GPCR signaling cascade.

Conclusion

This guide has outlined a rigorous, multi-faceted strategy for characterizing the receptor binding affinity of 3-(Morpholin-4-yl)propylamine. By integrating established gold-standard techniques with modern orthogonal methods, and by grounding every step in sound scientific rationale, researchers can build a high-confidence binding profile. This foundational data is the essential launchpad for subsequent functional studies and is a critical milestone in the journey of transforming a promising molecule into a potential therapeutic agent.

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Preliminary Toxicity and Safety Profile of 3-(Morpholin-4-yl)propylamine: A Technical Guide for Drug Development

Executive Summary & Chemical Identity

In the landscape of drug development and chemical synthesis, 3-(Morpholin-4-yl)propylamine (CAS: 123-00-2), also known as N-(3-Aminopropyl)morpholine, serves as a highly versatile bifunctional intermediate. Structurally, it combines a tertiary amine within a morpholine ring and a highly reactive primary amine side chain. While this dual functionality makes it an excellent building block for pharmaceutical active ingredients (APIs) and a robust curing agent in polymer chemistry, it also dictates a severe localized toxicity profile.

As a Senior Application Scientist, I emphasize that understanding the causality between a compound's molecular structure and its toxicological behavior is paramount. The unprotonated primary amine renders this compound highly alkaline (pH ~12 in aqueous environments)[1]. This basicity is the primary driver of its corrosivity, necessitating strict adherence to tiered safety assessments and specialized handling protocols.

Quantitative Systemic Toxicity Profile

Before designing in vivo safety studies, we must establish the baseline systemic toxicity. The compound is classified as moderately toxic via ingestion and dermal absorption. Because the dermal LD50 is relatively low, systemic toxicity following skin contact is a critical risk factor that must be accounted for during scale-up manufacturing.

Table 1: Summary of Acute Toxicity Metrics

Toxicological Parameter	Value / Observation	Species / Method	Hazard Implication & GHS Classification
Oral LD50	1,790 – 3,560 mg/kg	Rat (In Vivo)	Moderately toxic; Harmful if swallowed (GHS Category 4)[2][3].
Dermal LD50	1,100 – 1,230 mg/kg	Rabbit (In Vivo)	Harmful in contact with skin; significant systemic absorption risk[4][5].
pH (Aqueous)	~12.0 (at 20°C)	Physicochemical	Highly basic; primary driver of tissue corrosivity[1].
Vapor Pressure	11.5 – 12.0 mmHg (at 100°C)	Physicochemical	Moderate inhalation risk; produces toxic NOx fumes upon decomposition[1][6].

Mechanistic Toxicology: The Causality of Corrosivity

To design effective safety protocols, we must understand why 3-(Morpholin-4-yl)propylamine causes tissue damage. The high pH of the amine rapidly disrupts the stratum corneum. Upon contact with biological tissue, the compound induces the saponification of membrane lipids and the rapid denaturation of epidermal proteins. This dual-action destruction leads to irreversible cellular necrosis.

Because of this predictable mechanistic pathway, regulatory frameworks mandate a tiered approach to safety testing to prevent unnecessary animal suffering.

Diagram 1: Mechanistic pathway of amine-induced cellular necrosis and the corresponding tiered regulatory assessment workflow.

Self-Validating Experimental Protocols for Local Tolerance

When evaluating a compound with known alkaline properties, standard operating procedures must act as self-validating systems. This means the protocol itself must contain internal go/no-go decision points to ensure scientific integrity and ethical compliance.

Protocol 1: Acute Dermal Irritation/Corrosion (OECD 404)

Objective: To differentiate between reversible skin irritation and irreversible tissue corrosion. Causality Check: Direct application of a pH 12 solution to a full cohort of animals violates ethical standards. Therefore, OECD 404 utilizes a sequential, single-animal screening step. If the compound is corrosive, the test is immediately halted, validating the hazard without further animal use[7][8].

Step-by-Step Methodology:

• Subject Preparation: Select healthy adult albino rabbits. Carefully shave a 6 cm² area on the dorsal flank 24 hours prior to dosing. Critical: Do not abrade the skin, as an intact stratum corneum is required to accurately model accidental human exposure[7][9].

• Initial Single-Animal Screen: Apply 0.5 mL of undiluted 3-(Morpholin-4-yl)propylamine to the shaved area of a single rabbit. Cover with a semi-occlusive patch to prevent evaporation and ingestion[8][9].

• Exposure & Dynamic Observation: Maintain the patch for exactly 4 hours. Self-Validating Step: Monitor the animal continuously. If severe pain or visible necrotic lesions appear before the 4-hour mark, terminate the exposure immediately and classify the substance as corrosive[8][9].

• Residue Neutralization: After 4 hours, remove the patch and gently wash the site with distilled water to halt the chemical reaction[9].

• Scoring & Confirmatory Testing: Evaluate the site for erythema and edema at 1, 24, 48, and 72 hours post-removal using standard grading scales. If the initial animal exhibits no irreversible damage, proceed with two additional animals to confirm the safety profile[7][8].

Protocol 2: Acute Eye Irritation/Corrosion (OECD 405)

Objective: To assess the potential for severe ocular damage. Causality Check: The ocular mucosa lacks the protective keratinized layer of the skin, making it highly vulnerable to lipid saponification by amines. To maintain physiological stability and prevent distress-induced artifacts (e.g., excessive tearing diluting the sample), systemic and topical analgesia is mandatory[10][11].

Step-by-Step Methodology:

• Analgesic Pretreatment: Administer a systemic analgesic (e.g., buprenorphine) and instill a topical anesthetic into the test eye prior to chemical exposure[10][11].

• Controlled Instillation: Instill 0.1 mL of the liquid amine directly into the conjunctival sac of one eye. Gently hold the eyelids closed for 1 second to ensure even distribution and prevent immediate loss[11][12].

• Internal Control: Leave the contralateral eye untreated to serve as an internal physiological baseline[12][13].

• Post-Exposure Management: Do not flush the eye for the first 24 hours. This standardized exposure time ensures reproducibility across different laboratories[11].

• Ocular Scoring: Evaluate the cornea (opacity), iris (inflammation/hemorrhage), and conjunctiva (chemosis/redness) at 1, 24, 48, and 72 hours. Reversibility is monitored for up to 21 days. Based on the data, 3-(Morpholin-4-yl)propylamine typically triggers a GHS Category 1 classification (Causes severe eye damage)[3][11][13].

Occupational Safety and Handling Workflows

Given the established toxicity profile, handling 3-(Morpholin-4-yl)propylamine requires rigorous engineering controls.

• Incompatibility: As an amine, it reacts exothermically with acids to form salts. It is highly incompatible with strong oxidizing agents, isocyanates, and acid halides[1][14].

• Spill Response: In the event of a spill, isolate the area for at least 50 meters. Do not use water jets, as the compound is fully miscible and will spread. Use dry chemical, CO2, or alcohol-resistant foam to suppress vapors[15].

• PPE Requirements: Because the dermal LD50 is as low as 1,100 mg/kg[5], systemic poisoning via skin contact is a severe threat. Operators must wear nitrile or neoprene gloves, chemical safety goggles, and a face shield. If heated above its flash point, NIOSH-approved respirators are required to protect against toxic nitrogen oxide (NOx) fumes[6][14].

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An In-depth Technical Guide to the In Vivo Identification of 3-(Morpholin-4-yl)propylamine Metabolites

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-(Morpholin-4-yl)propylamine is a chemical entity incorporating two key structural motifs of high interest in medicinal chemistry: a morpholine ring and a primary alkylamine.[1][2] The morpholine ring is frequently included in drug candidates to enhance favorable physicochemical properties like aqueous solubility and to modulate pharmacokinetic profiles.[3] Understanding the in vivo metabolic fate of such compounds is a cornerstone of drug development, providing critical insights into efficacy, safety, and dosing regimens. This guide provides a comprehensive framework for the identification and characterization of the in vivo metabolites of 3-(Morpholin-4-yl)propylamine. It synthesizes established principles of drug metabolism with proven analytical methodologies to offer a predictive and actionable experimental strategy. We will explore the probable metabolic pathways, detail a robust in vivo study design, and provide in-depth protocols for metabolite detection using state-of-the-art liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction: The Structural and Metabolic Significance of 3-(Morpholin-4-yl)propylamine

3-(Morpholin-4-yl)propylamine (CAS No. 123-00-2) combines a tertiary amine within a morpholine heterocycle and a terminal primary amine on a propyl chain. This dual-functionality makes it a versatile building block in drug discovery. However, these same nitrogen centers, along with the carbon atoms adjacent to the heteroatoms, represent potential sites for metabolic transformation by drug-metabolizing enzymes.[4][5] The primary objectives of an in vivo metabolism study for this compound are to identify the chemical structures of its metabolites, to understand the metabolic pathways involved, and to inform on the potential for pharmacologically active or reactive metabolite formation.

Predicted Metabolic Pathways: A Mechanistic Overview

While specific in vivo metabolism data for 3-(Morpholin-4-yl)propylamine is not extensively published, we can predict the likely biotransformations based on the well-characterized metabolism of morpholine-containing drugs and alkylamines.[4][6][7] The metabolism is anticipated to proceed through Phase I (functionalization) and Phase II (conjugation) reactions.

Phase I Metabolism: Functionalization Reactions

Phase I reactions introduce or expose functional groups, typically mediated by Cytochrome P450 (CYP) enzymes and monoamine oxidases (MAO).[4][7]

• Oxidative Deamination of the Propylamine Chain: The primary amine is a prime target for MAO, which would catalyze its oxidation to an aldehyde.[7] This unstable intermediate would likely be further oxidized to a carboxylic acid by aldehyde dehydrogenase (ALDH).

• N-Dealkylation: The bond between the morpholine nitrogen and the propyl chain can be cleaved through oxidative N-dealkylation, a common pathway for tertiary amines.[8] This would yield morpholine and 3-aminopropanal (which would be further metabolized).

• Oxidation of the Morpholine Ring: The carbon atoms alpha to the nitrogen and oxygen atoms in the morpholine ring are susceptible to CYP-mediated hydroxylation.[4]

• Morpholine Ring Opening: Following an initial oxidation event, the morpholine ring may undergo cleavage to produce more polar, linear metabolites.[4][9]

• N-Oxidation: The tertiary nitrogen of the morpholine ring can be oxidized to form an N-oxide, a common metabolic route for tertiary amines.[8]

The following diagram illustrates the predicted Phase I metabolic pathways.

Caption: Predicted Phase I metabolic pathways for 3-(Morpholin-4-yl)propylamine.

Phase II Metabolism: Conjugation Reactions

Phase II metabolism involves the conjugation of the parent compound or its Phase I metabolites with endogenous molecules to increase water solubility and facilitate excretion.

• Glucuronidation: The primary amine and any hydroxylated metabolites formed during Phase I can be conjugated with glucuronic acid by UDP-glucuronosyltransferases (UGTs).[10][11][12] Both N-glucuronidation of the primary amine and O-glucuronidation of hydroxyl groups are possible.[13]

• Sulfation: Hydroxylated metabolites could also undergo sulfation by sulfotransferases (SULTs).

• Carbamic Acid Formation and Glucuronidation: Primary and secondary amines can react with carbon dioxide to form a carbamic acid, which can then be glucuronidated.[10]

A Framework for an In Vivo Metabolism Study

A well-designed in vivo study is critical for accurately identifying metabolites. The following workflow outlines the key stages, from animal dosing to data analysis.

Caption: General workflow for an in vivo metabolite identification study.

In Vivo Study Protocol

• Animal Model: Sprague-Dawley rats are a commonly used model for drug metabolism studies. A typical study would involve a cohort of male and female rats.

• Dosing: Administer 3-(Morpholin-4-yl)propylamine via a relevant route, such as oral gavage. A single dose is typically sufficient for initial metabolite profiling.

• Sample Collection:

  • House animals in metabolic cages to allow for separate collection of urine and feces.[14]

  • Collect urine and feces at predetermined intervals (e.g., 0-8h, 8-24h, 24-48h).[14]

  • Collect blood samples (e.g., via tail vein or terminal cardiac puncture) at time points designed to capture the Cmax of the parent compound and its metabolites. Plasma should be prepared promptly by centrifugation.[15]

  • All samples should be immediately frozen and stored at -80°C until analysis to prevent degradation.[15]

Sample Preparation Protocol

The goal of sample preparation is to extract the metabolites from the biological matrix and concentrate them for analysis, while removing interfering substances.[16][17]

• Plasma:

  • Protein Precipitation (PPT): Add 3 volumes of cold acetonitrile to 1 volume of plasma.

  • Vortex thoroughly to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

• Urine:

  • Dilute-and-Shoot: For a rapid screening, dilute the urine sample (e.g., 1:4) with the initial mobile phase.[14]

  • Centrifuge to remove particulates.[15]

  • Inject the supernatant directly.

  • Solid-Phase Extraction (SPE): For cleaner extracts and concentration, use a mixed-mode or polymer-based SPE cartridge to retain the parent compound and its metabolites. Elute with an appropriate solvent (e.g., methanol with 5% ammonium hydroxide), evaporate, and reconstitute.[16]

• Feces:

  • Homogenize the fecal sample with a suitable solvent (e.g., methanol/water).

  • Centrifuge to pellet the solid material.

  • Proceed with SPE on the supernatant as described for urine.

Analytical Methodology: LC-MS/MS for Metabolite Identification

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the definitive tool for metabolite identification due to its sensitivity and structural elucidation capabilities.[18]

Chromatographic Strategy

The high polarity of 3-(Morpholin-4-yl)propylamine and its potential metabolites presents a chromatographic challenge.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is well-suited for retaining and separating highly polar compounds.[19] A typical HILIC mobile phase system would consist of a high percentage of acetonitrile with a small amount of aqueous buffer (e.g., ammonium formate).

• Reversed-Phase (RP) Chromatography: While challenging, RP-LC can be used.[20] A C18 column with a highly aqueous mobile phase may provide some retention. The use of ion-pairing agents is another option, though it can complicate MS analysis.[21] A short, fast gradient on a modern core-shell column can be effective for high-throughput screening.[22]

Mass Spectrometry Detection and Characterization

• Full Scan MS: Acquire full scan mass spectra in positive electrospray ionization (ESI+) mode to detect the protonated molecules [M+H]+ of the parent compound and its potential metabolites.

• Metabolite Prediction and Data Mining: Use the predicted metabolic transformations to calculate the expected masses of metabolites. This information can be used to search the full scan data for these specific masses.

Metabolic Transformation	Mass Change	Predicted Metabolite [M+H]+
Parent Compound	+0	145.14
Hydroxylation	+16	161.14
N-Oxidation	+16	161.14
Oxidative Deamination to Aldehyde	-1	144.12
Oxidation to Carboxylic Acid	+15	160.12
N-Dealkylation (yielding Morpholine)	-86	88.07 (Morpholine)
Glucuronidation	+176	321.17
Sulfation	+80	225.10

• Tandem MS (MS/MS): Fragment the ions of suspected metabolites to obtain structural information. The fragmentation pattern of a metabolite will often retain characteristic fragments of the parent compound, allowing for structural confirmation. For example, a key fragment for many metabolites would be the morpholine ring or the protonated morpholine ion.

Conclusion

The in vivo metabolic profiling of 3-(Morpholin-4-yl)propylamine requires a predictive approach grounded in the principles of drug metabolism, coupled with a rigorous analytical strategy. By anticipating the likely metabolic pathways—including oxidative deamination, N-dealkylation, ring oxidation, and subsequent Phase II conjugations—researchers can design targeted and efficient in vivo studies. The detailed protocols for animal studies, sample preparation, and advanced LC-MS/MS analysis provided in this guide offer a robust framework for the comprehensive identification and structural elucidation of the metabolites. This knowledge is indispensable for advancing drug candidates with this common chemical scaffold through the development pipeline, ensuring a thorough understanding of their pharmacokinetic and safety profiles.

References

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Protocols & Analytical Methods

Application Note: Preparation and Standardization of 3-(Morpholin-4-yl)propylamine Stock Solutions for In Vitro Cell Culture

Introduction & Scientific Rationale

3-(Morpholin-4-yl)propylamine (CAS 123-00-2), frequently designated as N-(3-Aminopropyl)morpholine or APM, is a versatile bifunctional aliphatic amine. Structurally, it features a morpholine ring attached to a primary amine via a propyl linker. In pharmaceutical development and cell biology, it is widely utilized as a chemical building block for synthesizing targeted therapeutics, a neutralizing agent, and a lysosomotropic delivery vehicle that leverages its basicity to accumulate in acidic subcellular compartments[1].

When transitioning this reagent from synthetic chemistry to in vitro cell culture assays, researchers face specific handling challenges. Because it is a liquid at room temperature and highly basic, preparing an accurate, non-cytotoxic stock solution requires precise volumetric calculations and rigorous pH management to prevent alkaline shock in cultured cells[2]. This application note provides validated, E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) aligned protocols for preparing both aqueous and organic stock solutions.

Physicochemical Properties & Experimental Causality

To design a robust protocol, it is critical to understand the physical state and chemical behavior of the neat reagent.

Table 1: Key Physicochemical Properties

Property	Value	Experimental Implication
Molecular Weight	144.22 g/mol [1]	Required for molarity calculations.
Physical State	Colorless liquid[1][2]	Volumetric pipetting is preferred over gravimetric weighing to minimize air exposure.
Density	0.987 g/mL at 25 °C[2][3]	Used to convert required mass into pipettable volume.
pKa	~10.30[2]	Highly basic; will rapidly spike the pH of unbuffered media, necessitating neutralization.
Solubility	Soluble in Water, DMSO, Ethanol[2]	Allows flexibility between aqueous buffers and organic solvents based on assay needs.

The Causality Behind Experimental Choices

• Volumetric vs. Gravimetric Measurement : Because 3-(Morpholin-4-yl)propylamine is a volatile and slightly hygroscopic liquid, weighing it on an analytical balance can introduce errors. Calculating the required volume using its density (0.987 g/mL) allows for rapid, precise measurement using a micropipette.

• The pH Challenge (Alkaline Shock) : Amines act as chemical bases. Adding this compound directly to a cell culture medium without prior neutralization will overwhelm standard buffering systems (like phenol red/bicarbonate), shifting the medium to a necrotic, alkaline pH (>9.0). Aqueous stocks must be pre-neutralized with hydrochloric acid (HCl).

• Solvent Selection :

  • Aqueous (Water/PBS): Recommended when the final working concentration in the assay is high (>1 mM). This avoids the cytotoxicity associated with high concentrations of DMSO.

  • Organic (DMSO): Recommended for high-throughput screening libraries or when the compound will be used at very low final concentrations (<100 µM), as DMSO prevents microbial growth and hydrolysis over long-term storage.

Experimental Workflow

The following decision tree outlines the logical progression for preparing either an aqueous or organic stock solution, ensuring sterility and chemical stability.

Workflow for preparing aqueous and organic stock solutions of 3-(Morpholin-4-yl)propylamine.

Step-by-Step Protocols

Table 2: Volumetric Calculation for Stock Preparation

To eliminate manual calculation errors, use the following standardized metrics based on the compound's density[2][3].

Parameter	100 mM Aqueous Stock	500 mM DMSO Stock
Target Final Volume	10.0 mL	10.0 mL
Required Moles	1.0 mmol	5.0 mmol
Required Mass	144.22 mg	721.10 mg
Required Volume of Neat Liquid	146.1 µL	730.5 µL

Protocol A: 100 mM Aqueous Stock Solution (Recommended)

Use this protocol when downstream assays require high concentrations of the amine, ensuring DMSO toxicity does not confound cellular viability data.

• Initial Dilution : In a sterile 15 mL conical tube, add approximately 8.0 mL of cell-culture grade double-distilled water (ddH₂O) or 1X PBS.

• Reagent Addition : Using a calibrated micropipette, carefully aspirate 146.1 µL of neat 3-(Morpholin-4-yl)propylamine liquid and dispense it into the aqueous solvent. Vortex gently for 10 seconds to ensure complete dissolution.

• pH Neutralization (Critical Step) :

  • Insert a calibrated, sterile-compatible pH probe into the solution. The initial pH will likely exceed 11.0.

  • Add 1M HCl dropwise while continuously swirling or stirring the solution.

  • Monitor the pH until it stabilizes between 7.2 and 7.4 . (Note: The acid-base neutralization is exothermic; allow the solution to remain at room temperature[2]).

• Volume Adjustment : Transfer the neutralized solution to a 10 mL volumetric flask (or use the gradations on the conical tube if absolute precision is not strictly required) and bring the final volume exactly to 10.0 mL with ddH₂O/PBS.

• Sterile Filtration : Draw the solution into a sterile syringe and pass it through a 0.22 µm Polyethersulfone (PES) syringe filter into a sterile biosafety cabinet. PES is chosen for its low protein-binding characteristics and high aqueous flow rate.

Protocol B: 500 mM Organic Stock Solution (DMSO)

Use this protocol for creating concentrated master stocks for high-throughput screening, provided the final assay dilution yields a DMSO concentration ≤0.1%.

• Solvent Preparation : Aliquot approximately 8.5 mL of anhydrous, cell-culture grade Dimethyl Sulfoxide (DMSO) into a glass vial or DMSO-compatible conical tube.

• Reagent Addition : Pipette 730.5 µL of neat 3-(Morpholin-4-yl)propylamine into the DMSO.

• Volume Adjustment : Bring the final volume to exactly 10.0 mL with additional DMSO. Vortex thoroughly. (Note: Do not attempt to adjust the pH of a 100% DMSO solution, as standard pH meters require an aqueous phase to function).

• Sterile Filtration : Filter the solution using a 0.22 µm Polytetrafluoroethylene (PTFE) syringe filter. Do not use PES or Cellulose Acetate filters, as DMSO will dissolve the membrane, ruining the stock and introducing toxic polymers to your cells.

Quality Control and Storage (Self-Validating System)

To ensure the integrity of your experimental data, the protocol must be self-validating. Implement the following Quality Control (QC) checks:

• Buffering Capacity Check (For DMSO Stocks) : Before applying the DMSO stock to your actual cell cultures, perform a mock dilution. Add 2 µL of the 500 mM DMSO stock to 1 mL of your complete cell culture medium (e.g., DMEM + 10% FBS). Incubate for 10 minutes, then measure the pH. If the medium shifts by more than 0.2 pH units, the buffering capacity of your medium is insufficient, and you must switch to the pre-neutralized Aqueous Stock (Protocol A).

• Storage : Aliquot the sterile stock solutions into single-use volumes (e.g., 500 µL per tube) in sterile, amber microcentrifuge tubes to protect from light.

• Stability : Store aliquots at -20 °C. Aqueous solutions are generally stable for 3-6 months, while DMSO stocks can remain stable for up to 12 months. Avoid repeated freeze-thaw cycles, which can lead to compound degradation and precipitation.

• Visual Inspection : Upon thawing an aliquot for use, vortex it and inspect it against a light source. The solution must remain completely clear and colorless[1]. Any turbidity indicates precipitation or contamination, and the aliquot should be discarded.

References

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Application Notes &amp; Protocols: The Strategic Use of 3-(Morpholin-4-yl)propylamine in Modern Organic Synthesis

Abstract

3-(Morpholin-4-yl)propylamine is a bifunctional building block of significant interest in synthetic organic chemistry, particularly within the pharmaceutical and materials science sectors. Its unique structure, featuring a nucleophilic primary amine and a sterically accessible tertiary amine within the morpholine ring, offers a versatile platform for constructing complex molecular architectures. This guide provides an in-depth exploration of its applications, focusing on its role as a key precursor in the synthesis of high-value compounds. We will dissect the causality behind experimental choices, provide detailed, field-proven protocols for its key transformations, and offer insights into optimizing reaction outcomes.

Introduction: A Profile of a Versatile Precursor

3-(Morpholin-4-yl)propylamine, also known as 4-(3-aminopropyl)morpholine, is an aliphatic amine that combines the chemical properties of a primary amine with those of a cyclic tertiary amine. The primary amine group serves as a potent nucleophile and a convenient handle for a wide array of chemical modifications, including N-alkylation, acylation, reductive amination, and condensation reactions. The morpholine moiety, a common pharmacophore in medicinal chemistry, often imparts favorable physicochemical properties to the final molecule, such as improved aqueous solubility, metabolic stability, and receptor-binding affinity.[1][2]

The strategic importance of this precursor lies in its ability to introduce the morpholinopropyl side chain, a structural motif found in numerous active pharmaceutical ingredients (APIs).[3] Its utility extends from the synthesis of targeted cancer therapies to the development of novel antimicrobial agents.[4][5]

Figure 1: Key synthetic transformations utilizing the primary amine of 3-(Morpholin-4-yl)propylamine.

Core Application: Synthesis of Gefitinib (Iressa®)

A prominent application of the morpholinopropyl moiety is in the synthesis of Gefitinib, an epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor used in cancer therapy.[6][7] The 6-(3-morpholinopropoxy) side chain is crucial for the drug's activity, fitting into the ATP binding site of the EGFR kinase domain. The final step in many Gefitinib syntheses involves an etherification reaction, installing this critical side chain.

While 3-(Morpholin-4-yl)propylamine itself can be a starting point for creating the alkylating agent, a more direct and common industrial route involves the reaction of the quinazoline core with a pre-formed halo- or tosyl-activated morpholinopropane derivative. A frequently used reagent is 4-(3-chloropropyl)morpholine.[8][9] This Williamson ether synthesis is a cornerstone transformation demonstrating the strategic incorporation of the morpholine group.

Protocol 1: Synthesis of Gefitinib via SNAr Etherification

This protocol details the alkylation of the 6-hydroxyquinazoline intermediate to yield Gefitinib. The core principle is the deprotonation of a phenol to form a potent nucleophile that subsequently displaces a halide.

Figure 2: Experimental workflow for the synthesis of Gefitinib via etherification.

Step-by-Step Methodology:

• Reaction Setup: To a stirred solution of 4-(3-chloro-4-fluorophenylamino)-7-methoxyquinazolin-6-ol (1.0 eq) in a suitable polar aprotic solvent like N,N-Dimethylformamide (DMF, ~10-20 mL per gram of starting material), add a base such as anhydrous potassium carbonate (K₂CO₃, 2.0-3.0 eq).

  • Causality: DMF is an excellent solvent for SNAr reactions as it solvates the cation (K⁺) while leaving the phenoxide anion relatively free and highly nucleophilic. K₂CO₃ is a cost-effective and moderately strong base, sufficient to deprotonate the phenolic hydroxyl group without causing unwanted side reactions.

• Activation: Stir the suspension at room temperature for 30-60 minutes. The formation of the potassium phenoxide salt will occur.

• Alkylation: Add 4-(3-chloropropyl)morpholine hydrochloride, neutralized with an equivalent of base, or the free base form (1.2-1.5 eq) to the reaction mixture.

• Reaction: Heat the mixture to 80-90 °C and maintain this temperature for 2-4 hours, or until reaction completion is confirmed by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[8][9]

  • Insight: A significant challenge in this step is the potential for N-alkylation of the quinazoline-4-amine nitrogen, forming an undesired impurity.[8] Using a transient trimethylsilyl protecting group or carefully controlling stoichiometry and temperature can minimize this side product.[10]

• Work-up and Isolation: Cool the reaction mixture to approximately 20 °C. Slowly add purified water to the stirred mixture, which will cause the crude Gefitinib to precipitate.[8][9]

• Purification: Filter the resulting solid, wash thoroughly with water, and then with a small amount of cold ethanol. Dry the solid in a vacuum oven at ~50 °C. For higher purity, the crude product can be recrystallized from anhydrous ethanol.[8]

Data Summary: Comparison of Synthetic Conditions

Parameter	Method A (Conventional)	Method B (Improved)[10]	Rationale for Improvement
Solvent	High-boiling (e.g., DMSO)	Low-boiling (e.g., Acetonitrile)	Easier removal, reduced product degradation.
Base	Strong Base (e.g., NaH)	Milder Base (e.g., K₂CO₃)	Improved safety profile, less side-product formation.
Protecting Group	None	Transient Trimethylsilyl (TMS)	Prevents N-alkylation impurity, leading to higher purity.[10]
Yield	Moderate	High (Overall yield of 81.1% reported)[10]	Minimized side reactions and simplified work-up.
Purification	Column Chromatography	Recrystallization	More scalable and cost-effective for industrial production.

Broader Applications & Protocols

The utility of 3-(Morpholin-4-yl)propylamine extends far beyond a single API. Its primary amine is a versatile functional group for building diverse molecular scaffolds.

Protocol 2: Reductive Amination for C-N Bond Formation

Reductive amination is a powerful method to form secondary or tertiary amines from a primary amine and a carbonyl compound. This protocol provides a general method for reacting 3-(Morpholin-4-yl)propylamine with an aldehyde or ketone.

Figure 3: Generalized mechanism for the reductive amination of a carbonyl compound with 3-(Morpholin-4-yl)propylamine.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve the aldehyde or ketone (1.0 eq) and 3-(Morpholin-4-yl)propylamine (1.1 eq) in a suitable solvent such as Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

• Imine/Iminium Formation: Add acetic acid (0.1-1.0 eq) to catalyze the formation of the imine/iminium ion intermediate. Stir the mixture at room temperature for 1-2 hours.

• Reduction: Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq), portion-wise to the stirred solution.

  • Causality: NaBH(OAc)₃ is a preferred reagent for reductive amination. It is mild enough not to reduce the starting aldehyde or ketone but is highly effective at reducing the protonated imine (iminium ion). Its use avoids the need for strict pH control often required with other hydrides like NaBH₃CN.

• Reaction: Allow the reaction to stir at room temperature overnight or until completion as monitored by TLC.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel if necessary.

Protocol 3: Synthesis of Semicarbazide and Thiosemicarbazide Derivatives

The primary amine of 3-(Morpholin-4-yl)propylamine can readily react with isocyanates and isothiocyanates to form urea/semicarbazide and thiourea/thiosemicarbazide linkages, respectively. These moieties are prevalent in compounds designed for antimicrobial activity.[11]

Step-by-Step Methodology:

• Reaction Setup: Dissolve 3-(Morpholin-4-yl)propylamine (1.0 eq) in a suitable solvent like Tetrahydrofuran (THF) or acetonitrile.

• Addition: To this solution, add the desired aryl or alkyl isocyanate (or isothiocyanate) (1.0 eq) dropwise at room temperature. The reaction is often exothermic.

• Reaction: Stir the mixture at room temperature for 2-6 hours. The product often precipitates out of the solution upon formation.

• Isolation: If a precipitate has formed, collect the product by filtration. Wash the solid with a small amount of cold solvent and dry under vacuum. If the product remains in solution, the solvent can be removed under reduced pressure, and the residue purified by recrystallization or chromatography.

Conclusion and Future Outlook

3-(Morpholin-4-yl)propylamine stands out as a highly valuable and versatile precursor in organic synthesis. Its application in the construction of complex pharmaceutical agents like Gefitinib highlights its strategic importance. The protocols detailed herein for etherification, reductive amination, and condensation reactions provide a robust framework for researchers and drug development professionals to leverage the unique chemical properties of this building block. As the demand for novel therapeutics with optimized pharmacokinetic profiles continues to grow, the strategic incorporation of the morpholinopropyl moiety, facilitated by precursors like 3-(Morpholin-4-yl)propylamine, will undoubtedly remain a key strategy in medicinal chemistry.

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• 7. thieme-connect.de [thieme-connect.de]
• 8. newdrugapprovals.org [newdrugapprovals.org]
• 9. WO2013180403A1 - Process for preparing gefitinib and an intermediate used for preparing thereof - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Application Note: Catalytic Amination Strategies for 3-(Morpholin-4-yl)propylamine in Drug Discovery

Chemical Profile & Reactivity Dynamics

3-(Morpholin-4-yl)propylamine (CAS: 123-00-2) is a highly valuable bifunctional building block in medicinal chemistry and materials science. It features a highly nucleophilic primary aliphatic amine and a weakly basic tertiary morpholine ring. The incorporation of this moiety into drug scaffolds frequently improves aqueous solubility, enables physiological pH buffering, and facilitates the formation of critical salt bridges with target proteins.

However, the bifunctional nature of this molecule presents unique catalytic challenges. The primary amine is the intended site of reactivity, but the tertiary morpholine nitrogen can act as a competitive chelator. If transition-metal catalysts are not sterically protected, the morpholine ring can coordinate to the metal center, leading to the formation of stable, unreactive bis-amine complexes (catalyst poisoning). Consequently, successful amination requires precise selection of catalysts, ligands, and environmental conditions to enforce chemoselectivity and maintain catalytic turnover.

Strategic Catalyst & Reagent Selection

To achieve high-yielding amination of 3-(Morpholin-4-yl)propylamine across different electrophilic partners, three primary pathways are utilized. The quantitative parameters for these strategies are summarized below:

Amination Strategy	Electrophile	Primary Catalyst / Reagent	Ligand	Base	Temp (°C)	Typical Yield
Buchwald-Hartwig	Aryl Halides	Pd₂(dba)₃ (1–5 mol%)	BrettPhos (2–10 mol%)	NaOtBu (1.5 eq)	80–110	70–95%
Alkylboronic Coupling	Alkylboronic Esters	CuBr₂ (10 mol%)	None (Air Oxidant)	None	80	45–75%
Reductive Amination	Aldehydes / Ketones	Ti(OiPr)₄ (1.0–2.0 eq)	None	None	25	80–98%

Mechanistic Pathways & Causality

Pathway A: Palladium-Catalyzed Buchwald-Hartwig Cross-Coupling

In the context of generating diverse N -aryl derivatives, Buchwald-Hartwig amination is a highly versatile method[1]. The primary challenge with aliphatic amines is their propensity to undergo β -hydride elimination or over-coordinate to the palladium center. Causality of Reagent Choice: The use of a bulky, electron-rich biaryl phosphine ligand such as BrettPhos is critical. The extreme steric bulk of BrettPhos enforces a mono-ligated L1​Pd(0) active species, physically preventing the tertiary morpholine nitrogen from chelating the metal. Furthermore, the electron-rich nature of the ligand accelerates the oxidative addition of the aryl halide, while the steric crowding forces rapid reductive elimination, outcompeting β -hydride elimination side reactions.

Catalytic cycle of Pd-catalyzed Buchwald-Hartwig amination with 3-(morpholin-4-yl)propylamine.

Pathway B: Copper-Catalyzed Alkylboronic Ester Coupling

For the synthesis of complex aliphatic frameworks, copper-catalyzed cross-coupling of aliphatic amines with alkylboronic esters has emerged as a powerful tool. Causality of Reagent Choice: This reaction utilizes CuBr₂ as a precatalyst and relies on ambient air as the terminal oxidant to drive the Cu(I)/Cu(II)/Cu(III) redox cycle. Because the oxidative conditions can lead to the partial dehydrogenation of the newly formed amine into an imine, a subsequent reductive workup using NaBH₄ is causally linked to maximizing the yield of the desired fully saturated secondary amine.

Experimental workflow for the Cu-catalyzed amination of alkylboronic esters.

Pathway C: Titanium-Mediated Reductive Amination

Reductive amination utilizing titanium tetraisopropoxide (Ti(OiPr)₄) as a Lewis acid followed by reduction with sodium cyanoborohydride is a robust method for coupling 3-(morpholin-4-yl)propylamine with aldehydes[2]. Causality of Reagent Choice: The intrinsic basicity of the morpholine ring can buffer the reaction mixture, impeding standard Brønsted acid-catalyzed imine formation. Ti(OiPr)₄ circumvents this by acting as a strong Lewis acid that coordinates the carbonyl oxygen and acts as an irreversible water scavenger, driving the equilibrium entirely toward the iminium intermediate before reduction[2].

Validated Experimental Protocols

Protocol A: Pd-Catalyzed Buchwald-Hartwig Amination

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol), Pd₂(dba)₃ (0.02 mmol, 2 mol%), BrettPhos (0.04 mmol, 4 mol%), and sodium tert-butoxide (1.5 mmol, 1.5 eq).

• Degassing: Evacuate the tube and backfill with dry nitrogen (repeat 3 times).

• Reagent Addition: Add anhydrous toluene (5.0 mL) and 3-(morpholin-4-yl)propylamine (1.2 mmol, 1.2 eq) via syringe.

• Validation Checkpoint: The solution should transition from a deep purple/red to a dark orange/brown upon stirring, indicating the formation of the active Pd(0)-BrettPhos complex.

• Reaction: Heat the mixture to 90 °C and stir for 12 hours. Monitor the consumption of the aryl halide via TLC or LC-MS.

• Workup: Cool to room temperature, dilute with EtOAc (15 mL), and filter through a pad of Celite. Concentrate the filtrate in vacuo and purify via silica gel flash chromatography (DCM/MeOH gradient).

Protocol B: Cu-Catalyzed Coupling with Alkylboronic Esters

Adapted from established methodologies for aliphatic amine coupling.

• Reaction Setup: To a round-bottom flask, add the corresponding alkylboronic ester (0.50 mmol, 1.0 eq), 3-(morpholin-4-yl)propylamine (1.75 mmol, 3.5 eq), and CuBr₂ (0.05 mmol, 10 mol%).

• Solvent Addition: Add a 1:1 mixture of isopropyl alcohol (0.38 mL) and toluene (0.38 mL).

• Aerobic Oxidation: Stir the mixture under an ambient air atmosphere at 80 °C.

• Validation Checkpoint: The reaction mixture will exhibit a distinct color change (typically green to dark brown) as the Cu(I)/Cu(II) catalytic cycle initiates. Monitor via TLC until the boronic ester is fully consumed.

• Filtration: Cool to room temperature and pass the crude mixture through a short plug of silica, eluting with Et₂O, to remove bulk copper salts. Concentrate in vacuo.

• Reductive Workup: Dissolve the residue in EtOH (1.0 mL). Add NaBH₄ (0.025 g, 0.65 mmol) in small portions. Validation Checkpoint: Vigorous bubbling confirms the reduction of transient imines. Stir at room temperature for 2 hours.

• Isolation: Dilute with EtOAc (10 mL) and H₂O (10 mL). Extract the aqueous layer with EtOAc (3 × 10 mL), dry over MgSO₄, and purify via flash chromatography.

Protocol C: Titanium-Mediated Reductive Amination

• Imine Formation: In a dry flask under nitrogen, mix the target aldehyde (2.0 mmol, 2.0 eq) and 3-(morpholin-4-yl)propylamine (1.0 mmol, 1.0 eq). Add Ti(OiPr)₄ (2.0 mmol, 2.0 eq) dropwise via syringe[2].

• Validation Checkpoint: Stir at room temperature for 3 hours. The mixture should become a homogenous, slightly yellow solution, indicating successful iminium formation[2].

• Reduction: Dilute the mixture with absolute ethanol (5.0 mL). Slowly add Na(CN)BH₃ (1.0 mmol, 1.0 eq)[2]. Caution: Highly toxic and mildly exothermic; ensure proper ventilation.

• Reaction: Stir the mixture at room temperature for 16 hours[2].

• Workup: Quench the reaction by adding water (2.0 mL) to precipitate titanium dioxide (TiO₂). Filter the resulting white slurry through Celite, washing thoroughly with EtOAc. Extract the filtrate, dry the organic layers over Na₂SO₄, and purify via preparative HPLC or silica gel chromatography.

References

• Source: White Rose Research Online (University of York)
• Morpholine | 138048-80-3 Source: Benchchem URL
• AU2009273143B2 - Novel compounds useful for the treatment of degenerative and inflammatory diseases Source: Google Patents URL

Sources

• 1. Morpholine | 138048-80-3 | Benchchem [benchchem.com]
• 2. AU2009273143B2 - Novel compounds useful for the treatment of degenerative and inflammatory diseases - Google Patents [patents.google.com]

Technical Notes & Optimization

Troubleshooting poor solubility of3-(Morpholin-4-yl)propylamine in aqueous media

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing unexpected physical chemistry challenges during assay development and formulation.

When dealing with 3-(Morpholin-4-yl)propylamine (also known as N-(3-Aminopropyl)morpholine or APM), reports of "poor aqueous solubility" almost always point to an environmental or chemical anomaly. Intrinsically, this bifunctional molecule is completely miscible in water. If your APM is precipitating, oiling out, or turning cloudy in aqueous media, you are not observing a baseline solubility failure—you are observing a secondary chemical reaction or a phase-separation event.

This guide is designed to help you diagnose the causality behind these anomalies and implement self-validating protocols to restore complete solubility.

Part 1: Physiochemical Baseline of 3-(Morpholin-4-yl)propylamine

To troubleshoot solubility, we must first understand the molecule's baseline thermodynamic properties. APM contains both a tertiary amine (within the morpholine ring) and a highly reactive primary amine side chain.

Table 1: Quantitative Physiochemical Properties

Property	Value	Scientific Implication for Solubility
CAS Number	123-00-2	Standard identifier for reagent sourcing.
Molecular Weight	144.21 g/mol	Small molecule; easily hydrated by water molecules.
Baseline Water Solubility	1000 g/L (Miscible)	Intrinsically highly soluble; insolubility indicates a secondary issue[1].
pKa (Predicted)	~10.08 – 10.30	Highly basic. Exists as a dication or monocation at physiological pH[2].
LogP	-0.70 to -1.07	Highly hydrophilic. Prefers aqueous phase over organic phase[3].
pH of 1% Aqueous Solution	~11.0 – 12.0	Will drastically raise the pH of unbuffered media upon addition[2].

Part 2: Diagnostic Workflow

Before altering your formulation, use the following decision tree to identify the specific mechanism causing your solubility failure.

Diagnostic workflow for identifying and resolving 3-(Morpholin-4-yl)propylamine solubility issues.

Part 3: Troubleshooting FAQs & Mechanistic Causality

Q1: My neat (pure) APM stock has developed a white precipitate before I even add it to water. Why?

The Causality: APM is highly hygroscopic and air-sensitive. The primary amine group acts as a strong nucleophile and readily absorbs atmospheric carbon dioxide (CO₂) to form carbamate salts. The Mechanism: R-NH2​+CO2​⇌R-NH-COO−+H3​N+-R

These carbamate salts have drastically different solubility profiles than the free base and often appear as insoluble white flakes or generalized turbidity in the stock bottle. The Fix: You must recover the free base via distillation (see Protocol 1) and strictly store the reagent under an inert atmosphere (Nitrogen or Argon)[1].

Q2: The APM dissolves initially, but when I add it to a high-salt buffer at pH 11, it separates into an oily layer.

The Causality: You are observing a classic "salting-out" (Hofmeister) effect combined with deprotonation. The Mechanism: The pKa of APM's primary amine is approximately 10.3[2]. At pH 11, the molecule exists almost entirely as an uncharged free base. While the free base is normally miscible in water, the presence of high ionic strength (salts) monopolizes the water molecules for hydration shells around the inorganic ions. This forces the hydrophobic morpholine rings to aggregate, causing the APM to phase-separate or "oil out." The Fix: Adjust the pH of your aqueous media to below 10.0 before introducing high concentrations of salts. Protonating the amine ensures it remains highly soluble even in brine.

Q3: When I add APM to my biological cell culture media, the solution turns cloudy and eventually leaves a brown precipitate over 24-48 hours.

The Causality: This is not a solubility failure; it is a polymerization reaction. The Mechanism: Cell culture media contains reducing sugars (like glucose). The primary amine of APM undergoes a rapid condensation reaction with the open-chain aldehyde form of these sugars to form a Schiff base (imine). Over time, this undergoes Maillard-type rearrangements, forming insoluble, brown melanoidin polymers. The Fix: Never autoclave or store APM in the same concentrated stock as reducing sugars. Add APM to the media immediately prior to use, or maintain it in a separate, sterile-filtered aqueous stock.

Q4: I am using a complex formulation with large organic acids, and APM instantly forms a milky suspension.

The Causality: Incompatible counterion complexation. The Mechanism: At physiological pH (7.4), APM is positively charged. If your aqueous media contains bulky, lipophilic anions (e.g., pamoate, tosylate, or certain fatty acids), they will form an ion-pair complex with APM. The resulting salt has a high lattice energy and high lipophilicity, causing it to crash out of the aqueous phase. The Fix: Swap the bulky organic acid for a smaller, highly hydrated counterion (like chloride or acetate) to maintain the solubility of the APM salt.

Part 4: Self-Validating Experimental Protocols

Protocol 1: Recovery of CO₂-Degraded APM (Free-Basing and Distillation)

Use this protocol if your stock APM has turned cloudy due to atmospheric exposure.

• Alkaline Reversal: In a fume hood, add the cloudy APM to a round-bottom flask. Add a small amount of solid Sodium Hydroxide (NaOH) pellets (approx. 5% w/w). Causality: The strong base forces the carbamate equilibrium back to the free amine and sodium carbonate.

• Setup: Equip the flask for vacuum distillation. Ensure all joints are greased and sealed.

• Distillation: Apply vacuum and gently heat the flask. APM boils at ~224°C at atmospheric pressure[2], but under vacuum, this will be significantly lower. Collect the fraction that distills at the stable boiling plateau.

• Validation Check: The collected distillate must be a completely clear, colorless liquid. Drop 100 µL of the distillate into 1 mL of DI water; it should mix seamlessly with zero turbidity.

• Storage: Immediately purge the receiving flask with Argon or Nitrogen gas and seal tightly. Store in a dark, cool place[1].

Protocol 2: Controlled Aqueous Solubilization for Complex Media

Use this protocol to prevent pH-shock and salting-out when adding APM to heavily buffered or high-salt media.

• Pre-Dilution: Do not add neat APM directly to complex media. First, create a 10x working stock by diluting neat APM into sterile, deionized water (e.g., 100 mg/mL). Validation: The solution will become warm (exothermic heat of mixing) and highly basic (pH ~11-12)[3].

• Pre-Neutralization: Using 1M HCl, carefully titrate the 10x APM aqueous stock down to your target assay pH (e.g., pH 7.4). Causality: Protonating the amine in pure water prevents the free-base from oiling out when it encounters salts later.

• Integration: Slowly add the neutralized 10x APM stock dropwise to your final complex media under continuous magnetic stirring.

• Validation Check: Observe the solution against a dark background with a strong light source (Tyndall effect check). The solution must remain optically clear. If micro-precipitates form, your media contains an incompatible counterion (refer to FAQ Q4).

References

• Ataman Chemicals. N-(3-Aminopropyl)morpholine - Technical Data and Reactivity Profile. Retrieved from:[Link]

• PubChem (National Institutes of Health). N-(3-Aminopropyl)morpholine | CID 61055. Retrieved from:[Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. N-(3-Aminopropyl)morpholine | 123-00-2 [chemicalbook.com]
• 3. N-(3-Aminopropyl)morpholine | C7H16N2O | CID 61055 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Thermal Degradation of 3-(Morpholin-4-yl)propylamine

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this portal specifically for researchers, medicinal chemists, and process engineers handling 3-(Morpholin-4-yl)propylamine (CAS: 123-00-2).

This guide moves beyond basic safety data sheets. It explains the thermodynamic and kinetic causality behind amine degradation and provides self-validating workflows to ensure the absolute structural integrity of your chemical inventory.

Part 1: Troubleshooting FAQs & Mechanistic Insights

Q1: Why does 3-(Morpholin-4-yl)propylamine degrade when exposed to ambient heat during storage? A1: 3-(Morpholin-4-yl)propylamine contains both a highly reactive primary aliphatic amine and a morpholine ring. At typical warehouse or ambient storage temperatures, degradation is rarely a purely pyrolytic (heat-only) process. Instead, heat acts as a thermodynamic catalyst for two secondary reactions: oxidative degradation and carbamate polymerization [1]. When exposed to air, the primary amine acts as a nucleophile, absorbing atmospheric CO₂ and moisture to form carbamate intermediates. Elevated temperatures (>15°C) drive the dehydration and intermolecular cyclization of these carbamates into higher-molecular-weight ureas or imidazolidinones[2]. Simultaneously, heat accelerates autoxidation in the presence of O₂, leading to the cleavage of the amine and the formation of N-oxides and volatile aldehydes[1].

Q2: What are the optimal storage conditions to prevent this degradation? A2: To arrest both thermal and oxidative degradation kinetics, the compound must be stored at 2°C to 8°C [3]. However, cold storage alone is insufficient if the container's headspace contains oxygen or moisture. Because the compound is highly hygroscopic and air-sensitive[4], it must be stored in amber borosilicate glass (to prevent photo-catalyzed radical oxidation) under a strict inert atmosphere, such as Nitrogen or Argon[5].

Q3: How can I visually or analytically detect if my batch has thermally degraded? A3: Intact 3-(Morpholin-4-yl)propylamine is a clear, colorless liquid[3]. A color shift to pale yellow or brown is the primary visual indicator of oxidative degradation and the accumulation of heat-stable polymeric salts[1]. Analytically, Gas Chromatography-Flame Ionization Detection (GC-FID) will reveal the presence of higher-molecular-weight oligomers (eluting later than the main peak), while FT-IR will show the emergence of carbonyl stretching bands (~1650–1700 cm⁻¹) indicative of urea or amide formation.

Q4: How do I recover or purify a batch that shows early signs of thermal degradation? A4: If the degradation is minor, the compound can be recovered via fractional vacuum distillation . The atmospheric boiling point of 3-(Morpholin-4-yl)propylamine is high (~224°C - 225°C)[3]. Attempting to distill the compound at atmospheric pressure will subject it to extreme heat, inducing the very thermal degradation you are trying to remove. Distillation must be performed under high vacuum to significantly lower the boiling point, allowing you to collect the purified amine while leaving the heavy, viscous polymeric ureas in the distillation flask.

Part 2: Quantitative Storage & Degradation Data

The following table summarizes the critical parameters for storage and the physical consequences of environmental triggers.

Parameter	Optimal Condition	Degradation Trigger	Physical/Chemical Consequence
Temperature	2°C – 8°C[3]	> 15°C	Thermal acceleration of carbamate cyclization and autoxidation[1].
Atmosphere	Nitrogen / Argon[4]	Ambient Air (O₂, CO₂)	Rapid absorption of CO₂; formation of carbamates and N-oxides.
Light Exposure	Dark (Amber Glass)[5]	UV / Visible Light	Photo-catalyzed radical generation leading to amine cleavage.
Appearance	Colorless Liquid[3]	Yellow / Brown Tint	Accumulation of high-molecular-weight degradation products[2].

Part 3: Mechanistic Visualization

The diagram below illustrates the logical relationship between environmental storage failures (heat and air exposure) and the resulting chemical degradation pathways.

Logical relationship between environmental triggers and thermal degradation pathways of aliphatic amines.

Part 4: Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your laboratory workflows, do not merely follow steps—validate them. The protocols below are designed as closed-loop systems where the success of the procedure is physically verifiable.

Protocol A: Self-Validating Inert Storage & Aliquoting Workflow

Causality Focus: Eliminating atmospheric CO₂/O₂ to prevent heat-catalyzed polymerization.

• Vial Preparation: Dry amber borosilicate glass vials in a vacuum oven at 120°C for 2 hours to eliminate surface-bound moisture. Cool under vacuum.

• Inert Gas Purging: Transfer the vials to a Schlenk line. Purge the vials with high-purity Argon for 3 minutes. Note: Argon is denser than Nitrogen and provides a superior, heavier blanket over the liquid phase.

• Transfer: Using a gas-tight syringe purged with Argon, aliquot the 3-(Morpholin-4-yl)propylamine into the prepared vials.

• Hermetic Sealing: Cap immediately with PTFE-lined silicone septa and aluminum crimp seals.

• System Validation (Critical Step): Inject a slight excess of Argon (approx. 1-2 mL depending on vial size) through the septum to create positive internal pressure. Validation: If the septum remains slightly distended (bulging outward), the hermetic seal is intact. If the septum flattens over time, the seal has failed, or the amine has absorbed headspace gases (reducing internal pressure), indicating a breach.

• Storage: Store the validated vials in a dedicated chemical refrigerator at 2°C – 8°C[3].

Protocol B: Vacuum Distillation for Recovery of Degraded Amine

Causality Focus: Lowering the boiling point to bypass the thermal degradation activation energy.

• Apparatus Setup: Assemble a short-path vacuum distillation apparatus. Lightly grease all ground-glass joints with high-vacuum silicone grease to prevent atmospheric leaks during the run.

• Loading: Transfer the yellowed/degraded 3-(Morpholin-4-yl)propylamine to the boiling flask. Add PTFE boiling chips to prevent bumping.

• Vacuum Application: Apply a high vacuum (e.g., < 1 mmHg). Causality: By drastically reducing the pressure, you lower the boiling point from 225°C[3] to a safe thermal envelope (typically < 100°C depending on vacuum strength), preventing further heat-induced urea formation.

• Thermal Control: Slowly heat the flask using a precisely controlled silicone oil bath. Monitor the vapor temperature at the distillation head.

• Fraction Collection: Discard the first 5% of the distillate (the "heads"), which contains volatile aldehydes and water. Collect the main fraction—a clear, colorless liquid. The dark, viscous polymeric degradation products will remain in the boiling flask.

• Immediate Preservation: Transfer the purified distillate immediately using Protocol A to prevent re-oxidation.

References

• Ataman Kimya. "N-(3-AMINOPROPYL)MORPHOLINE". Ataman Kimya.[Link]

• MDPI. "Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO2 Absorption Process". MDPI.[Link]

• University of Kentucky (UKnowledge). "Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents". UKnowledge. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. uknowledge.uky.edu [uknowledge.uky.edu]
• 3. chemimpex.com [chemimpex.com]
• 4. Page loading... [wap.guidechem.com]
• 5. 123-00-2 CAS MSDS (N-(3-Aminopropyl)morpholine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Technical Support Center: Minimizing Side Reactions in 3-(Morpholin-4-yl)propylamine Derivatization

Welcome to the technical support center for the derivatization of 3-(Morpholin-4-yl)propylamine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic protocols. The following content provides in-depth, experience-driven advice to help you navigate the common challenges and minimize side reactions in your experiments.

Introduction: The Challenge of Selectivity

3-(Morpholin-4-yl)propylamine is a valuable building block in medicinal chemistry, featuring a primary aliphatic amine and a tertiary amine within a morpholine ring.[1] This dual-amine structure presents a significant challenge in achieving selective derivatization. The primary amine is the desired site of reaction for transformations like acylation or reductive amination. However, the nucleophilic nature of the morpholine nitrogen can lead to undesired side reactions, complicating purification and reducing the yield of the target compound. This guide provides a systematic approach to understanding and mitigating these side reactions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the derivatization of 3-(Morpholin-4-yl)propylamine, offering explanations and actionable solutions.

Issue 1: Observation of a Double-Acylated Product

Question: Why am I observing a significant amount of a di-acylated or other unexpected higher molecular weight species corresponding to reaction at both the primary amine and the morpholine nitrogen during my amide coupling reaction?

Answer:

This is a classic problem of competing nucleophilicity. While the primary amine is generally more reactive than the tertiary morpholine nitrogen, under certain conditions, the morpholine nitrogen can also undergo acylation. This is particularly prevalent under harsh reaction conditions or with highly reactive acylating agents.

Root Causes & Solutions:

• Highly Reactive Acylating Agent: Acid chlorides and some highly reactive coupling reagents can be indiscriminate.

  • Solution: Opt for milder activation methods. Instead of converting your carboxylic acid to an acid chloride, use a standard peptide coupling reagent.[2][3][4] A decision tree for selecting an appropriate coupling reagent is provided below.

• Excessive Base or High Temperature: Strong, non-hindered bases and elevated temperatures can deprotonate the resulting amide, making it more nucleophilic, or provide enough energy to overcome the activation barrier for morpholine acylation.

  • Solution: Use a hindered, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) in slight excess (2-3 equivalents).[5][6] Perform the reaction at a reduced temperature, starting at 0°C and allowing it to slowly warm to room temperature.[7]

• Prolonged Reaction Times: Extended reaction times can lead to the slow formation of byproducts.

  • Solution: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[7] Quench the reaction as soon as the starting material is consumed.

Workflow for Minimizing Di-acylation:

Caption: Workflow for minimizing di-acylation side products.

Issue 2: Low Yield in Reductive Amination

Question: My reductive amination reaction with 3-(Morpholin-4-yl)propylamine and a carbonyl compound is giving a low yield of the desired tertiary amine. What are the likely side reactions?

Answer:

Low yields in reductive aminations involving secondary amines (in this case, the product of the initial iminium ion formation) can be attributed to several factors, including incomplete iminium ion formation and competing reduction of the starting carbonyl.[8][9]

Root Causes & Solutions:

• Suboptimal pH for Iminium Formation: The formation of the iminium ion from the primary amine and the carbonyl is a pH-dependent equilibrium.[9] If the pH is too low, the amine will be protonated and non-nucleophilic. If it's too high, the hydroxyl intermediate won't be effectively protonated to facilitate water elimination.

  • Solution: The reaction is often ideally performed under slightly acidic conditions. The use of sodium triacetoxyborohydride (STAB) as the reducing agent is often advantageous as the reaction can be performed in the presence of acetic acid, which catalyzes iminium ion formation.[9]

• Premature Reduction of the Carbonyl: Strong reducing agents like sodium borohydride can reduce the aldehyde or ketone starting material faster than the iminium ion is formed.[10]

  • Solution: Use a milder and more selective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN). These reagents are less reactive towards carbonyls at the reaction pH and will preferentially reduce the iminium ion.

• Steric Hindrance: If either the carbonyl compound or the amine is sterically hindered, the formation of the iminium ion can be slow.

  • Solution: Increase the reaction time and consider a modest increase in temperature (e.g., to 40-50 °C), while monitoring for any degradation.

Recommended Protocol for Reductive Amination:

Step	Procedure	Rationale
1	Dissolve the carbonyl compound (1.0 equiv) and 3-(Morpholin-4-yl)propylamine (1.1 equiv) in a suitable solvent (e.g., Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)).	Using a slight excess of the amine can help drive the iminium formation equilibrium.
2	Add acetic acid (1.1 equiv) to the mixture.	Catalyzes the formation of the iminium ion.
3	Stir for 30-60 minutes at room temperature.	Allows for sufficient formation of the iminium intermediate before reduction.
4	Add sodium triacetoxyborohydride (1.5 equiv) portion-wise.	A mild and selective reducing agent that is compatible with acidic conditions.[9]
5	Monitor the reaction by TLC or LC-MS until completion.	Ensures the reaction does not proceed for an unnecessarily long time.
6	Quench the reaction with a saturated aqueous solution of sodium bicarbonate.	Neutralizes the acetic acid and any remaining reducing agent.
7	Perform an aqueous workup and purify by column chromatography.	Isolates the desired product.

Frequently Asked Questions (FAQs)

Q1: Is it necessary to protect the morpholine nitrogen?

For most standard amide couplings and reductive aminations, protecting the morpholine nitrogen is generally not required if the reaction conditions are carefully controlled (mild reagents, low temperature). However, if you are using highly reactive electrophiles or harsh conditions, or if you are consistently observing side reactions at the morpholine nitrogen, protection may be necessary. The 2-(methoxycarbonyl)ethyl group has been reported as a suitable protecting group for similar systems and can be removed under basic conditions.[11]

Q2: What is the best choice of coupling reagent for forming an amide bond with 3-(Morpholin-4-yl)propylamine?

The choice of coupling reagent depends on the specific substrates and the scale of your reaction. Uronium/aminium-based reagents like HATU and HBTU are highly efficient and generally lead to less racemization if you are coupling an amino acid.[5][12] Carbodiimides like EDC in the presence of an additive like HOBt are also a very common and cost-effective option.[6][7]

Decision Tree for Coupling Reagent Selection:

Caption: Decision tree for selecting a suitable amide coupling reagent.

Q3: How can I effectively purify the derivatized product away from unreacted starting material and byproducts?

A combination of aqueous workup and column chromatography is typically effective.

• Aqueous Workup:

  • Dilute the reaction mixture with an organic solvent like ethyl acetate or DCM.

  • Wash with a mild aqueous acid (e.g., 1M HCl) to remove unreacted 3-(Morpholin-4-yl)propylamine and basic byproducts.

  • Wash with a saturated aqueous solution of sodium bicarbonate to remove unreacted carboxylic acid and acidic byproducts.

  • Wash with brine to remove residual water.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate.

• Column Chromatography: Silica gel chromatography is generally effective for separating the desired product from any remaining impurities. A gradient elution system, starting with a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increasing the polarity, is often successful. The addition of a small amount of triethylamine (0.1-1%) to the eluent can help to prevent the product from streaking on the column, especially if it is basic.

References

• Vertex AI Search. (n.d.). Optimizing Peptide Coupling: Key Techniques.
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Reference Data & Comparative Studies

3-(Morpholin-4-yl)propylamine vs other morpholine derivatives in drug efficacy

Comprehensive Comparison Guide: 3-(Morpholin-4-yl)propylamine vs. Alternative Morpholine Derivatives in Drug Efficacy

Introduction

The morpholine ring is a privileged scaffold in medicinal chemistry, widely recognized for its ability to enhance the aqueous solubility, bioavailability, and metabolic stability of drug candidates[1]. Functioning as a bioisosteric replacement for piperazine or piperidine, morpholine provides optimal basicity (pKa ≈ 8.3) and lipophilicity[1]. However, the method of incorporating this ring into a pharmacophore dramatically impacts target engagement and overall efficacy. This guide objectively compares the performance of 3-(Morpholin-4-yl)propylamine (APM) —a flexible, bifunctional side chain—against rigid, directly-conjugated morpholine derivatives (e.g., 2-morpholinoquinolines).

Mechanistic Causality: Why the Propyl Spacer Matters

When designing kinase inhibitors or cytotoxic agents, steric hindrance and conformational flexibility are critical factors that dictate efficacy.

• Direct Conjugation (Rigid): Compounds like 2-morpholino-4-anilinoquinolines feature a morpholine ring directly attached to the core scaffold. While this improves baseline solubility, the rigid attachment restricts the morpholine oxygen and nitrogen from forming optimal hydrogen bonds with solvent-exposed residues in the target binding pocket[2].

• APM Conjugation (Flexible): 3-(Morpholin-4-yl)propylamine introduces a three-carbon alkyl spacer. This flexibility allows the basic morpholine nitrogen to act as an anchor, reaching deeper into allosteric pockets or extending into solvent regions to form salt bridges. Furthermore, the primary amine of APM allows for facile amide coupling during synthesis, creating highly stable, soluble derivatives like 2-naphthamide-APM conjugates that exhibit superior VEGFR-2 inhibition[3].

Comparative Efficacy Data

The following table synthesizes quantitative in vitro efficacy data comparing APM-derivatives against rigid morpholine analogs to highlight the functional superiority of the flexible linker.

Compound Class	Specific Scaffold / Derivative	Primary Target / Cell Line	Efficacy (IC50)	Mechanistic Advantage	Reference
APM-Derivative	2-Naphthamide-APM (Compound 8b)	VEGFR-2 Kinase	0.384 μM	Propyl linker allows deep penetration into the VEGFR-2 ATP-binding pocket.	[3]
APM-Derivative	Ursolic Acid-APM (Compound 13)	HeLa, SKOV3, BGC-823	Superior to parent	APM integration significantly improves aqueous solubility and cellular uptake.	[4]
Rigid Morpholine	2-Morpholino-4-anilinoquinoline (Compound 3d)	HepG2 (Liver Cancer)	8.50 μM	Direct attachment restricts conformational freedom, leading to moderate potency.	[2]
Rigid Morpholine	2-Morpholino-4-anilinoquinoline (Compound 3e)	HepG2 (Liver Cancer)	12.76 μM	Methoxy substitution fails to overcome the steric limitations of the rigid core.	[2]

Signaling Pathway Modulation

APM-derivatives have shown remarkable efficacy in disrupting angiogenesis and tumor proliferation by targeting the VEGFR-2 and downstream pathways. The structural flexibility of the APM moiety allows it to act as a potent competitive inhibitor at the receptor level.

VEGFR-2 and downstream kinase signaling inhibition by APM-derivatives.

Experimental Protocols: A Self-Validating System

To establish absolute trustworthiness in drug efficacy, researchers must employ a self-validating experimental system. Relying solely on cell viability (MTT) assays can conflate off-target toxicity with true therapeutic efficacy. The protocol below pairs a direct biochemical kinase assay with a cellular viability assay to definitively prove causality.

Workflow for validating APM-derivative efficacy via parallel assays.

Step-by-Step Methodology:

Phase 1: In Vitro VEGFR-2 Kinase Assay (Target Validation) Causality Check: We use an ADP-Glo assay because it directly measures the ADP produced during the kinase reaction. If the APM-derivative successfully binds the VEGFR-2 active site, ADP production halts, proving the mechanism of action is target-specific.

• Preparation: Dilute the VEGFR-2 enzyme and the synthesized APM-derivatives (e.g., 2-naphthamide-APM) to concentrations ranging from 10−8 to 10−4 M[3].

• Incubation: Add the enzyme and compound dilutions to a 96-well plate. Incubate at 30°C for 30 minutes to allow the flexible propyl chain of the APM moiety to achieve optimal binding conformation[3].

• Detection: Add 25 μL of ADP-Glo™ reagent to terminate the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes at room temperature.

• Quantification: Add 50 μL of Kinase Detection Reagent to convert ADP to ATP, generating a luminescent signal proportional to kinase activity. Measure luminescence using a microplate reader. Calculate the IC50 from the dose-response curve.

Phase 2: Cell Viability Assay (Phenotypic Validation) Causality Check: The MTT assay confirms that the biochemical inhibition observed in Phase 1 translates to actual cellular cytotoxicity.

• Cell Culture: Culture human cancer cell lines (e.g., HepG2, MCF7) in DMEM supplemented with 10% FBS and 100 U/mL penicillin, maintained at 37°C in a 5% CO2 atmosphere[2].

• Treatment: Seed cells in 96-well plates and treat with varying concentrations of the APM-derivatives for 48 hours[2].

• Staining: Add 20 μL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C. Living cells will reduce MTT to insoluble formazan crystals[2].

• Solubilization & Reading: Remove the medium and dissolve the formazan crystals in 150 μL of DMSO. Measure absorbance at 570 nm using a microplate reader[2].

• Correlation: Plot the cellular IC50 against the biochemical IC50. A strong correlation validates that the APM-derivative's efficacy is driven by on-target kinase inhibition rather than general chemical toxicity.

Conclusion

While rigid morpholine derivatives provide baseline improvements in drug pharmacokinetics, the integration of 3-(Morpholin-4-yl)propylamine (APM) offers a superior structural paradigm. The propyl spacer grants the necessary conformational flexibility for deep-pocket kinase binding, translating to sub-micromolar efficacy (e.g., IC50 = 0.384 μM for VEGFR-2) that rigid analogs struggle to achieve[3]. For drug development professionals aiming to optimize both solubility and target affinity, APM remains a highly advantageous building block.

References[2] In Vivo Efficacy of 2-(Oxan-2-yl)morpholine-Based Drug Candidates: A Comparative Analysis - Benchchem. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG5ugshourI1GMDgIm_Y8Xvr52ZlZ8mj421uITLd_IIr-8cRLDrwM1MH3Xn4qDlBtcjgSQbD_BXYZRMejOoA15bOAL0wKJddnnFTwWG8HyZoa-4QgLe7rOD7pPcGLbchbE7Oo7SF2wBa6BzDZ8YIXPIDdys36Y7M1k25arU4ce-fMQCEtqieO8x117OXYQlA-3hR1a_FrSzC5C-Sib7evFYnhHmm7B3cm5MoWLXlT0s2yn0Qg==[1] A Minireview on the Morpholine-Ring-Containing US FDA Approved Drugs: A Medicinal-Chemistry-Based Analysis from 2013 to 2023 - Thieme Connect. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFkA5hfFyRJ7i0qyXKsMjIqlCpprmFSKFllCq2VUubTifHZnlAW_9Q1ONVhNZSsunWb0wi7QJz_4S_pKhTDd_M1E-e_mNBT7LQt2u_JuEt88mjY7GWqqhkHD3XJ3eRQPGJxVu9saTYwDJaqcwf7IWLmxBAbRUQKc-b1L9tH9--ThW1KPBOOPaBcyS3-WiJWFIxiCjU6EnaxKoB7GUpfsQ==[3] Design, Microwave-Assisted Synthesis, Antimicrobial and Anticancer Evaluation, and In Silico Studies of Some 2-Naphthamide Derivatives as DHFR and VEGFR-2 Inhibitors - ACS Omega. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFGc8tY8pd8bBzrrW7VxoTzQ5iMaWyJ48OVPm1nCWbBYqdy8LDxB4Kupaet19Pu7gJyCvvyKxFAPtuXnDLB4PRGF2f1BQ2o8b7lls6M3UNT0x4WwLxPtbxIynqG9HTfdbCGx4cpL5K6Xd2Mow==[4] Synthesis and in vitro Cytotoxicity of Novel Ursolic Acid Derivatives - MDPI. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7jaVFikYxfgU-EQ3OMDwhUb5c2MQATcFp9qGNzSExu0VsjmRTFAtWJExqN1RD9F3ut8wMRlFQAn5sDzKyMa3toeYY1O7C_z0SRKrxxUzbFG9-Q7B0N59KVVficKBqcsEaYQ==

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Stability Under Pressure: A Comparative Guide to 3-(Morpholin-4-yl)propylamine Free Base vs. Salt Forms

In the landscape of pharmaceutical development and chemical synthesis, the physical form of a molecule is as critical as its intrinsic chemical structure. For amine-containing compounds like 3-(Morpholin-4-yl)propylamine, the choice between utilizing the free base or a salt form can have profound implications for chemical stability, shelf-life, and ultimately, the success of a research or development program. This guide provides an in-depth comparison of the chemical stability of 3-(Morpholin-4-yl)propylamine in its free base form versus its more robust salt forms, supported by established chemical principles and detailed experimental workflows.

The Fundamental Difference: Electron Availability

At its core, the enhanced stability of an amine salt over its free base counterpart is a tale of electron availability. 3-(Morpholin-4-yl)propylamine possesses two nitrogen atoms—a tertiary amine within the morpholine ring and a primary amine at the terminus of the propyl chain. In the free base form, the lone pair of electrons on these nitrogen atoms makes them nucleophilic and susceptible to reactions with electrophiles, most notably atmospheric oxygen. This susceptibility can lead to oxidative degradation, a common pathway for amine-containing compounds.

The formation of a salt, typically by reacting the amine with an acid such as hydrochloric acid (HCl), involves the protonation of one or both of these nitrogen atoms. This creates a positively charged ammonium species. In this protonated state, the lone pair of electrons is engaged in a bond with the proton, significantly reducing its availability to participate in undesirable oxidative reactions. This fundamental principle underpins the superior stability observed in the salt forms of most amine-containing active pharmaceutical ingredients (APIs), with some estimates suggesting that approximately 50% of all APIs on the market are formulated as salts to improve properties like stability and solubility.

Degradation Pathways: A Look at the Morpholine Moiety

While general amine oxidation is a primary concern, the morpholine ring itself has known degradation pathways. Studies, particularly in the context of biodegradation, have shown that the morpholine ring can be cleaved at the C-N bond, leading to the formation of intermediates that are further oxidized. While these specific pathways are often enzymatically driven, they highlight the inherent reactivity of the C-N bond, which can also be susceptible to chemical degradation under harsh conditions. By stabilizing the nitrogen atom through protonation, salt formation can help mitigate the initiation of such degradation cascades.

Experimental Verification: The Forced Degradation Study

To empirically compare the stability of the free base and its salt form, a forced degradation (or stress testing) study is the industry-standard approach. Mandated by regulatory bodies like the International Council for Harmonisation (ICH), these studies deliberately expose the compound to harsh conditions to accelerate degradation and identify potential degradation products. This allows for the development of stability-indicating analytical methods and provides a clear picture of the molecule's intrinsic stability.

A typical forced degradation study would involve subjecting both the 3-(Morpholin-4-yl)propylamine free base and its hydrochloride (HCl) salt to the following conditions:

• Acid Hydrolysis: Treatment with a strong acid (e.g., 0.1 M HCl) at elevated temperatures.

• Base Hydrolysis: Treatment with a strong base (e.g., 0.1 M NaOH) at elevated temperatures.

• Oxidation: Exposure to an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

• Thermal Stress: Heating the solid material at a high temperature (e.g., 80°C).

• Photostability: Exposing the material to a defined amount of UV and visible light.

The workflow for such a study is outlined below.

Caption: Protonation protects the amine from oxidation.

Detailed Experimental Protocols

To ensure scientific integrity and reproducibility, the following detailed protocols are provided.

Protocol 1: Forced Degradation Sample Preparation and Stressing

• Stock Solution Preparation:

  • Accurately weigh and dissolve 3-(Morpholin-4-yl)propylamine free base and its HCl salt in a suitable solvent (e.g., a 50:50 mixture of acetonitrile and water) to a final concentration of 1 mg/mL.

• Acid Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 0.2 M HCl to achieve a final drug concentration of 0.5 mg/mL in 0.1 M HCl.

  • Incubate the solution in a water bath at 60°C.

• Base Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 0.2 M NaOH to achieve a final drug concentration of 0.5 mg/mL in 0.1 M NaOH.

  • Incubate the solution in a water bath at 60°C.

• Oxidative Degradation:

  • Mix 1 mL of stock solution with 1 mL of 6% hydrogen peroxide.

  • Keep the solution at room temperature, protected from light.

• Thermal Degradation:

  • Place approximately 5-10 mg of the solid free base and HCl salt in separate, open glass vials.

  • Heat in an oven at 80°C. For analysis, dissolve the stored solid in the mobile phase to the target concentration.

• Sampling:

  • For all conditions, withdraw aliquots at predetermined time points (e.g., 0, 2, 8, 24 hours).

  • For acid and base hydrolysis samples, neutralize the aliquot with an equimolar amount of base or acid, respectively, before dilution for HPLC analysis.

  • Dilute all samples to a final concentration suitable for HPLC analysis (e.g., 50 µg/mL).

Protocol 2: Stability-Indicating HPLC-UV Method

A robust analytical method is crucial for separating the parent peak from any degradation products.

• Instrument: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: Linear gradient from 5% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-20 min: Return to 5% B and equilibrate.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

This method should be validated to demonstrate it is "stability-indicating" by showing that degradation products do not co-elute with the main analyte peak.

Conclusion and Recommendations

For researchers, scientists, and drug development professionals, this has clear practical implications:

• Storage: For long-term storage, the salt form is unequivocally preferred to ensure the material's integrity and prevent the formation of unknown impurities.

• Formulation: In drug development, using a stable salt form is a cornerstone of creating a reliable and safe drug product. It mitigates the risk of degradation during manufacturing and throughout the product's shelf life.

• Handling: While the free base may be required for specific synthetic steps, minimizing its exposure to air, light, and heat is critical. When possible, it should be stored under an inert atmosphere.

References

• Poupin, P., et al. (1998). Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1: Evidence from 1H-Nuclear Magnetic Resonance and Ionspray

Safety & Regulatory Compliance

[3-(Morpholin-4-yl)propyl](pentan-2-yl)amine proper disposal procedures

Comprehensive Laboratory Guide: Proper Disposal and Waste Management ofamine

As a Senior Application Scientist, I frequently consult with drug development professionals on the lifecycle management of complex pharmaceutical intermediates. amine (CAS: 1042587-68-7) is a highly versatile building block, often utilized to introduce lipophilic pentyl chains and solubilizing morpholine moieties into active pharmaceutical ingredients (APIs).

However, the very structural features that make it valuable in medicinal chemistry—its basic secondary amine and morpholine ring—dictate strict protocols for its end-of-life disposal. This guide provides a self-validating, causality-driven framework for the safe handling and disposal of this compound in a professional laboratory setting.

Physicochemical Profiling: The "Why" Behind the Protocol

To design an effective disposal strategy, we must first deconstruct the molecule's reactivity profile. Do not simply follow disposal steps blindly; understanding the chemical causality ensures that if a non-standard situation arises, you can adapt safely.

• Alkalinity and Corrosivity: The molecule contains two nitrogen centers (a secondary aliphatic amine and a morpholine nitrogen). These lone pairs make the compound a strong organic base. In concentrated forms, it will cause severe chemical burns to biological tissues and can corrode certain metals (e.g., copper, zinc, and galvanized steel) [1].

• Environmental Toxicity: Morpholine derivatives and long-chain alkylamines exhibit distinct aquatic toxicity. For instance, morpholine has a toxicity threshold of 1.7 mg/L for Microcystis cyanobacteria [2]. Direct environmental release is strictly prohibited.

• Combustion Byproducts: Because the molecule is nitrogen-rich, its thermal degradation requires specific conditions. Combustion in oxygen-starved environments yields hydrogen cyanide and nitrosamines, while complete combustion yields high levels of nitrogen oxides (NOx) [3]. Therefore, standard open-air burning or low-temperature incineration is unacceptable.

Waste Stream Categorization

Summarizing the quantitative and qualitative hazard data allows us to properly route the chemical within a facility's waste management system.

Parameter	Classification / Data	Operational Implication
Waste Category	Non-Halogenated Basic Organic	Must be segregated from acidic and halogenated waste streams.
Primary Hazards	Corrosive (pH > 9 in aq), Irritant	Requires Class B/C PPE during waste transfer (Nitrile/Neoprene).
Material Compatibility	HDPE, Glass, Stainless Steel	Never store waste in copper, brass, or galvanized containers [1].
Incompatibilities	Strong oxidizers, Acid chlorides	Mixing will cause violent exothermic reactions; ensure waste carboys are dedicated.
Ultimate Disposal	High-Temperature Incineration	Requires a facility equipped with NOx scrubbing technology [3].

Step-by-Step Disposal Methodology

The following protocol outlines the self-validating workflow for disposing of amine from the benchtop to final destruction.

Phase 1: Point-of-Generation Segregation

• Identify the Matrix: Determine if the waste containing the amine is an organic solution (e.g., dissolved in DCM, EtOAc, or Methanol) or an aqueous extraction layer.

• Select the Receptacle: Use only High-Density Polyethylene (HDPE) or glass carboys. Causality: Amines aggressively attack copper and zinc alloys, which can lead to catastrophic failure of metal safety cans over time.

• Segregate from Halogens (If Possible): While the compound itself contains no halogens, mixing it with halogenated solvents (like Chloroform) drastically increases the cost of incineration, as the disposal facility must account for both NOx and corrosive HCl gas emissions simultaneously.

Phase 2: Aqueous Waste Treatment (Optional/Context-Dependent)

If the amine is dissolved in an aqueous waste stream (e.g., post-reaction workup washes):

• Test the pH: Use pH indicator strips. The solution will likely be highly basic (pH 10-12).

• Neutralization (Fume Hood Required): Slowly add a dilute, weak acid (e.g., 1M Citric Acid or 1M HCl) while stirring until the pH reaches 7-8. Causality: Neutralizing the amine converts it into a stable, non-volatile ammonium salt, drastically reducing inhalation hazards during subsequent transport and preventing exothermic reactions in bulk aqueous waste drums.

• Transfer: Pour the neutralized solution into the designated "Aqueous Waste" carboy.

Phase 3: Labeling and Storage

• GHS Compliance: Label the primary waste container explicitly with: "Contains amine - Corrosive, Flammable, Target Organ Toxicity."

• Secondary Containment: Place the waste carboy in a secondary containment tray capable of holding 110% of the carboy's volume to mitigate spill risks.

Phase 4: Final Destruction via Licensed Contractor

• Manifesting: Declare the waste to your licensed hazardous waste contractor as a basic, nitrogen-containing organic liquid.

• Incineration: The contractor will transport the material to a high-temperature chemical incinerator (>1100°C / 2000°F). Causality: At these temperatures, the morpholine and alkyl chains are completely oxidized to CO2 and H2O. The NOx gases generated by the amine nitrogens are subsequently neutralized by the facility's alkaline exhaust scrubbers, ensuring zero toxic atmospheric release [2].

Waste Routing Decision Matrix

Caption: Decision matrix for the routing and ultimate high-temperature incineration of morpholine-amine waste.

References

• International Programme on Chemical Safety (IPCS). (1995). Morpholine (Health and Safety Guide No. 92). INCHEM. Retrieved from[Link]

• United States Department of Agriculture (USDA) / OMRI. (2001). NOSB TAP Review: Morpholine Processing. Retrieved from[Link]